6-Methyl-6-hepten-2-one

• CAS: 10408-15-8

Core Science & Biosynthesis

An In-depth Technical Guide to 6-Methyl-6-hepten-2-one (CAS: 10408-15-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Methyl-6-hepten-2-one (CAS No. 10408-15-8), a specialty ketone with applications in organic synthesis and as a precursor to biologically active molecules. This document consolidates its chemical and physical properties, spectroscopic data, synthesis protocols, and known biological relevance, structured for ease of use by a scientific audience.

Chemical and Physical Properties

6-Methyl-6-hepten-2-one is a structural isomer of the more commonly known 6-methyl-5-hepten-2-one (Sulcatone). It is imperative for researchers to distinguish between these two isomers, as their properties and spectral data differ. All data presented here pertains specifically to the 6-ene isomer.

Table 1: General and Physical Properties of 6-Methyl-6-hepten-2-one

Property	Value	Reference(s)
CAS Number	10408-15-8
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
IUPAC Name	6-methylhept-6-en-2-one
Boiling Point	169.4 °C at 760 mmHg (Predicted)	N/A
Density	0.826 g/cm³ (Predicted)	N/A
Flash Point	49.7 °C (Predicted)	N/A
Canonical SMILES	CC(=C)CCCC(=O)C
InChI Key	FMCHGBFGIKQNCT-UHFFFAOYSA-N

Table 2: Chromatographic and Computational Data

Property	Value	Reference(s)
Kovats Retention Index	Standard non-polar: 966, 1013
Standard polar: 1300
logP (Octanol/Water)	2.322 (Calculated)
Water Solubility	-2.30 (Log10 of solubility in mol/L, Calculated)
Vapor Pressure	1.55 mmHg at 25°C (Predicted)	N/A

Spectroscopic Data

Note: Spectroscopic data for 6-Methyl-6-hepten-2-one is sparse in publicly accessible literature. Researchers should exercise caution and verify the isomeric purity of their samples, as data for the 5-ene isomer (CAS 110-93-0) is far more common and often misattributed.

2.1 Mass Spectrometry (Electron Ionization) The mass spectrum of 6-Methyl-6-hepten-2-one is available through the NIST WebBook. The fragmentation pattern is consistent with its ketone functionality and unsaturated alkyl chain.

Table 3: Key Mass Spectrum Fragments (m/z)

m/z	Relative Intensity	Possible Fragment Interpretation
43	High	[CH₃CO]⁺ (Acetyl cation), often the base peak for methyl ketones
58	Moderate	McLafferty rearrangement product ion
68	Moderate	Result of cleavage and rearrangement of the heptene chain
83	Low	Loss of [CH₃CO] radical
111	Low	Loss of a methyl group [M-15]
126	Low	Molecular Ion [M]⁺

2.2 Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy Detailed and verified ¹H NMR, ¹³C NMR, and IR peak lists for 6-Methyl-6-hepten-2-one (CAS 10408-15-8) are not readily available in public databases. While some sources claim to provide this data, it is often conflated with its 5-ene isomer. Researchers requiring definitive structural confirmation should acquire their own spectra on a verified sample.

Experimental Protocols

3.1 Synthesis via Pyrolysis of 6-Methyl-6-hydroxy-2-heptanone Acetate

This method provides 6-Methyl-6-hepten-2-one in near quantitative yield through the pyrolysis of its corresponding acetate precursor.

• Reaction Scheme:

  • 6-Methyl-6-hydroxy-2-heptanone acetate → 6-Methyl-6-hepten-2-one + Acetic Acid

• Methodology:

  • Prepare the precursor, 6-methyl-6-hydroxy-2-heptanone acetate.

  • Set up a pyrolysis apparatus consisting of a Pyrex glass tube packed with crushed glass to ensure even heat distribution.

  • Heat the tube to a constant temperature of 450°C.

  • Introduce the 6-methyl-6-hydroxy-2-heptanone acetate into the heated tube, allowing it to vaporize and pass through the hot zone. The pyrolysis reaction occurs in the gas phase.

  • Collect the resulting vapor in a cooled trap. The product will be a mixture of 6-Methyl-6-hepten-2-one and acetic acid.

  • Purify the product from the collected condensate. This is typically achieved by neutralization of the acetic acid with a mild base (e.g., sodium bicarbonate solution) followed by extraction of the ketone with a suitable organic solvent (e.g., diethyl ether).

  • Dry the organic extract over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.

  • Further purification can be achieved by fractional distillation if necessary.

• Workflow Diagram:

  Caption: Pyrolysis synthesis workflow for 6-Methyl-6-hepten-2-one.

Applications in Drug Development and Synthesis

4.1 Precursor to an Anti-Leukemic Agent

6-Methyl-6-hepten-2-one has been cited as a starting material in the total synthesis of (+)-Thyrsiferyl 23-Acetate. This marine natural product is a potent and specific inhibitor of protein phosphatase 2A (PP2A) and has been shown to induce apoptosis in leukemic cell lines, making it a molecule of significant interest in oncology research.

The synthesis strategy developed by Forsyth and González involved the convergent coupling of two advanced intermediates. While the full experimental details from the publication are not provided here, the work highlights the utility of 6-Methyl-6-hepten-2-one as a building block for complex, biologically active molecules.

• Reference: Gonzalez, I. C.; Forsyth, C. J. J. Am. Chem. Soc.2000 , 122 (38), 9099–9108.

4.2 Biosynthetic Precursor to Pheromones

In the field of chemical ecology, 6-Methyl-6-hepten-2-one is recognized as a biosynthetic precursor to frontalin, an aggregation pheromone used by several species of bark beetles. The biosynthesis is believed to proceed via an enzymatic epoxidation of the double bond followed by intramolecular cyclization. Understanding this pathway is relevant for developing pest management strategies.

• Proposed Biosynthetic Pathway to Frontalin:

  Caption: Proposed biosynthetic pathway from precursors to Frontalin.

An In-depth Technical Guide to the Physical Properties of 6-Methyl-6-hepten-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 6-Methyl-6-hepten-2-one (CAS No: 10408-15-8). The information herein is compiled for professionals in research and development, offering quantitative data, detailed experimental protocols for property determination, and logical visualizations to support laboratory workflows.

Core Physical and Chemical Properties

6-Methyl-6-hepten-2-one is an organic compound with the molecular formula C8H14O.[1][2] It is a ketone with a methyl group and a double bond at the 6-position of the heptan-2-one backbone. Understanding its physical properties is crucial for its application in chemical synthesis, as a flavoring agent, or in other research contexts.

Quantitative Data Summary

The known physical properties of 6-Methyl-6-hepten-2-one are summarized in the table below. This data is essential for predicting its behavior in various chemical and physical processes, ensuring safe handling, and designing experimental setups.

Property	Value	Conditions	Reference(s)
Molecular Formula	C₈H₁₄O	-	[1][2]
Molecular Weight	126.199 g/mol	-	[1]
Exact Mass	126.104465 g/mol	-	[1]
Boiling Point	169.4 °C	at 760 mmHg	[1]
Density	0.826 g/cm³	-	[1]
Refractive Index	1.421 ± 0.02	Estimated	[3]
Vapor Pressure	1.55 mmHg	at 25 °C	[1]
Flash Point	49.7 °C	-	[1]
Hydrogen Bond Acceptor Count	1	-	[1]
Hydrogen Bond Donor Count	0	-	[1]
Rotatable Bond Count	4	-	[1]

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to chemical characterization. The following sections detail standard laboratory protocols for measuring the key physical properties of a liquid compound like 6-Methyl-6-hepten-2-one.

The Thiele tube method is a convenient technique for determining the boiling point of a small quantity of liquid.[4]

• Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at one end), rubber band, heating source (Bunsen burner or oil bath), and mineral oil.

• Procedure:

  • Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

  • Add approximately 0.5 mL of 6-Methyl-6-hepten-2-one to the small test tube.

  • Place the capillary tube into the test tube with the open end down.

  • Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the test tube is aligned with the thermometer bulb.[4]

  • Insert the thermometer assembly into the Thiele tube, ensuring the sample is below the oil level.

  • Gently heat the side arm of the Thiele tube. This design promotes convection currents, ensuring uniform heating of the oil bath.

  • As the temperature rises, a stream of bubbles will emerge from the capillary tube. Continue heating until the bubbling is rapid and continuous.

  • Remove the heat source and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid is drawn into the capillary tube.[4] This occurs when the vapor pressure of the sample equals the atmospheric pressure.[5]

  • Record the temperature and the ambient barometric pressure.

A pycnometer is a flask with a specific, accurately known volume, used for the precise measurement of liquid density.[6]

• Apparatus: Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube), analytical balance, thermometer, and the liquid sample.

• Procedure:

  • Calibration: Thoroughly clean and dry the pycnometer. Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

  • Fill the pycnometer with deionized water of a known temperature. Insert the stopper, allowing excess water to exit through the capillary. Dry the exterior of the pycnometer completely.

  • Weigh the water-filled pycnometer (m₂) and record the water temperature.

  • Calculate the volume of the pycnometer (V) using the density of water (ρ_water) at the recorded temperature: V = (m₂ - m₁) / ρ_water.

  • Sample Measurement: Empty and dry the pycnometer.

  • Fill the dry pycnometer with 6-Methyl-6-hepten-2-one. Insert the stopper, ensuring the liquid fills the capillary and any excess is expelled.

  • Carefully clean and dry the exterior of the pycnometer.

  • Weigh the sample-filled pycnometer and record its mass (m₃).

  • Calculation: Calculate the density of the sample (ρ_sample) using the formula: ρ_sample = (m₃ - m₁) / V.[6]

The refractive index is a fundamental physical property that measures how light propagates through a substance. It is dependent on temperature and the wavelength of light.[7]

• Apparatus: Abbe refractometer, light source (typically a sodium D line, 589 nm), dropper, and the liquid sample.

• Procedure:

  • Turn on the refractometer's light source and ensure the prism surfaces are clean and dry.

  • Using a dropper, place a few drops of 6-Methyl-6-hepten-2-one onto the surface of the lower prism.

  • Close the prisms firmly. The liquid should spread to form a thin, uniform film.

  • Look through the eyepiece. Adjust the coarse and fine control knobs until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

  • If color fringing (dispersion) is observed, adjust the chromaticity screw until the boundary line is a sharp, black-and-white line.

  • Read the refractive index value from the instrument's scale.

  • Record the temperature of the measurement, as the refractive index is temperature-dependent.[7] If the measurement temperature is not 20°C, a correction can be applied.

Visualized Workflow

The following diagram illustrates a standardized workflow for the physical characterization of a liquid chemical sample, such as 6-Methyl-6-hepten-2-one.

Caption: Workflow for the physical characterization of a liquid chemical.

References

• 1. 6-Methyl-6-hepten-2-one｜lookchem [lookchem.com]
• 2. 6-Methyl-6-hepten-2-one | C8H14O | CID 151509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-methyl-6-hepten-2-one 10408-15-8 [thegoodscentscompany.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Video: Boiling Points - Concept [jove.com]
• 6. scribd.com [scribd.com]
• 7. athabascau.ca [athabascau.ca]

The Natural Occurrence of 6-Methyl-6-hepten-2-one: A Technical Guide

Introduction

6-Methyl-6-hepten-2-one is a naturally occurring unsaturated ketone. This technical guide provides a comprehensive overview of its presence in nature, methods for its detection, and its biosynthetic origins. While information on 6-Methyl-6-hepten-2-one is limited, this guide also includes data on its more extensively studied isomer, 6-methyl-5-hepten-2-one (commonly known as sulcatone), to provide a broader context on related natural compounds.

Natural Occurrence

6-Methyl-6-hepten-2-one has been identified in the plant kingdom. Specifically, its presence has been reported in Solanum lycopersicum, the common tomato.[1] The concentration and role of this compound in tomatoes are not extensively documented in publicly available literature.

In contrast, its isomer, 6-methyl-5-hepten-2-one (sulcatone), is a well-documented volatile organic compound found across a wide range of natural sources.[2] It is a component of the essential oils of several plants, including citronella, lemongrass, and palmarosa.[3][4][5] This compound is also found in a variety of fruits such as apricots, apples, and nectarines.[2]

Beyond the plant kingdom, 6-methyl-5-hepten-2-one is a significant semiochemical in the insect world, where it can act as an alarm pheromone. For instance, it is a key component of the mandibular gland secretions in certain ant species of the genera Formica and Iridomyrmex.[6] It also plays a role in the chemical ecology of some parasitoid wasps and is an attractant for certain mosquito species, such as Aedes aegypti.[4][7]

Furthermore, 6-methyl-5-hepten-2-one has been identified as a metabolite produced by the yeast Saccharomyces cerevisiae and the bacterium Francisella tularensis.[3]

Quantitative Data

Quantitative data on the natural occurrence of 6-Methyl-6-hepten-2-one is scarce. However, for its isomer, 6-methyl-5-hepten-2-one, some quantitative information is available, though it is often reported as a relative percentage of the total volatile compounds rather than an absolute concentration.

Natural Source	Compound	Concentration / Relative Abundance	Reference
Solanum lycopersicum (Tomato)	6-Methyl-6-hepten-2-one	Data not available	[1]
Oceanic and continental air	6-Methyl-5-hepten-2-one	20 – 400 pptv	[2]
Urban, suburban, and forest areas in Italy	6-Methyl-5-hepten-2-one	0.08 – 5.44 ppbv	[2]
Cosmetics (consumer products)	6-Methyl-5-hepten-2-one	up to 0.01%	[2]
Food (consumer products)	6-Methyl-5-hepten-2-one	0.5 – 10 ppm	[2]

Experimental Protocols

The isolation and identification of 6-Methyl-6-hepten-2-one and its isomers from natural sources typically involve a combination of extraction, chromatography, and spectroscopy techniques.

Extraction of Volatile Compounds

A common method for extracting volatile compounds like 6-Methyl-6-hepten-2-one from plant material is steam distillation or solvent extraction. For insect secretions, solvent extraction of the glands is typically employed. For analysis of airborne compounds, solid-phase microextraction (SPME) is a widely used technique.

Protocol for Steam Distillation of Plant Material:

• Fresh plant material (e.g., leaves, fruits) is harvested and macerated.

• The macerated material is placed in a distillation flask with water.

• The mixture is heated to boiling, and the steam, carrying the volatile compounds, is passed through a condenser.

• The resulting distillate, a mixture of water and essential oil, is collected.

• The essential oil layer is separated from the aqueous layer.

Chromatographic and Spectroscopic Analysis

Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique for the identification and quantification of 6-Methyl-6-hepten-2-one.

GC-MS Analysis Protocol:

• Sample Preparation: The extracted essential oil or a solution of the analyte is prepared in a suitable solvent (e.g., hexane, dichloromethane).

• Injection: A small volume of the sample (typically 1 µL) is injected into the gas chromatograph.

• Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The column's stationary phase separates the components of the mixture based on their volatility and affinity for the stationary phase.

• Detection and Identification: As the separated components elute from the column, they enter the mass spectrometer. The mass spectrometer ionizes the molecules and fragments them into a unique pattern. This mass spectrum is compared to a library of known spectra for identification.

• Quantification: The concentration of the compound can be determined by comparing the peak area of the analyte to the peak area of a known concentration of an internal or external standard.

Biosynthesis

The biosynthetic pathway for 6-Methyl-6-hepten-2-one is not well-elucidated. However, the biosynthesis of the related compound, 6-methyl-5-hepten-2-one, is thought to be derived from the isoprenoid pathway. Isoprenoids are a large and diverse class of organic compounds that are synthesized from two five-carbon precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). The specific enzymes and intermediates involved in the formation of 6-methyl-5-hepten-2-one from these precursors are still under investigation in many organisms.

Visualizations

Experimental Workflow for Analysis

Caption: A generalized experimental workflow for the extraction and analysis of 6-Methyl-6-hepten-2-one from natural sources.

Logical Relationship of Isomers

Caption: Logical relationship between 6-Methyl-6-hepten-2-one and its more common isomer, 6-Methyl-5-hepten-2-one.

References

• 1. 6-Methyl-6-hepten-2-one | C8H14O | CID 151509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. 6-Methyl-5-hepten-2-one | C8H14O | CID 9862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy 6-Methyl-5-hepten-2-one | 110-93-0 [smolecule.com]
• 5. 6-Methyl-5-hepten-2-one | 409-02-9 | Benchchem [benchchem.com]
• 6. 6-Methyl-5-hepten-2-one | 110-93-0 | Benchchem [benchchem.com]
• 7. Sulcatone - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 6-Methyl-6-hepten-2-one: Discovery, Synthesis, and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-methyl-6-hepten-2-one, a lesser-known isomer of the common fragrance and flavor component, methyl heptenone. While its isomer, 6-methyl-5-hepten-2-one (sulcatone), has been the subject of extensive research, this document focuses specifically on the discovery, history, synthesis, and physicochemical properties of the 6-en isomer. This guide aims to serve as a foundational resource for researchers and professionals in drug development and other scientific fields who may have an interest in this specific chemical entity. All quantitative data has been summarized in structured tables, and a detailed experimental protocol for a key synthesis method is provided. Visual diagrams illustrating the synthetic pathway are also included to facilitate understanding.

Introduction

6-Methyl-6-hepten-2-one (CAS No. 10408-15-8) is a methylated unsaturated ketone. Its history is intrinsically linked with its more common and commercially significant isomer, 6-methyl-5-hepten-2-one. Early chemical literature often referred to "methyl heptenone" without clearly distinguishing between the two isomers, leading to some ambiguity in historical records. This guide seeks to clarify the specific history and properties of the 6-methyl-6-hepten-2-one isomer. While it has been identified in natural sources such as tomatoes (Solanum lycopersicum), it is significantly less studied than its 5-en counterpart.[1] This document provides a consolidated repository of the available technical information on this compound.

Discovery and History

The history of 6-methyl-6-hepten-2-one is closely tied to the broader research on methyl heptenones in the late 19th and early 20th centuries. Early work by chemists such as Verley in 1897 focused on what was generally termed "methyl heptenone," which is now understood to be predominantly the 5-en isomer, 6-methyl-5-hepten-2-one.[2]

A significant development in the specific synthesis of 6-methyl-6-hepten-2-one was described in a 1957 paper by Tanaka et al.[2] This research detailed the preparation of the compound through the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate. This method provided a clear route to the 6-en isomer, distinguishing it from other synthetic approaches that favored the formation of the 5-en isomer.[2]

A notable aspect of the chemistry of 6-methyl-6-hepten-2-one is its role as a potential intermediate or byproduct in the synthesis of 6-methyl-5-hepten-2-one. A US patent describes a process where 6-methyl-6-hepten-2-one can be converted to its more stable 5-en isomer.[3][4] This highlights the close chemical relationship between the two isomers and the historical focus on obtaining the thermodynamically more stable product.

Physicochemical Properties

A summary of the known physicochemical properties of 6-methyl-6-hepten-2-one is presented in the table below. This data has been compiled from various chemical databases and supplier information.

Property	Value	Source
Molecular Formula	C8H14O	[3][5]
Molecular Weight	126.20 g/mol	[3][5]
CAS Number	10408-15-8	[3][5]
Boiling Point	169.4 °C at 760 mmHg	[2]
Density	0.826 g/cm³	[2]
Vapor Pressure	1.55 mmHg at 25 °C	[2]
Flash Point	49.7 °C	[2]
Refractive Index	Not Available
Solubility	Not Available

Spectral Data

Spectral data is crucial for the identification and characterization of 6-methyl-6-hepten-2-one. The following is a summary of available spectral information.

Spectrum Type	Key Features and References
¹H NMR	Spectral data available in chemical databases.
¹³C NMR	Spectral data available in chemical databases.
Mass Spectrometry (MS)	Electron ionization mass spectra are available, often showing a base peak at m/z 43.[3]
Infrared (IR) Spectroscopy	IR spectra are available in chemical databases.

Synthesis

The primary and historically significant method for the synthesis of 6-methyl-6-hepten-2-one is the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate.

Synthetic Pathway

The overall synthetic pathway can be visualized as a two-step process starting from the corresponding hydroxy ketone.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. 6-Methyl-6-hepten-2-one｜lookchem [lookchem.com]
• 3. Page loading... [guidechem.com]
• 4. US3864403A - Preparation of 6-methyl-5-hepten-2-one - Google Patents [patents.google.com]
• 5. 6-Methyl-6-hepten-2-one | C8H14O | CID 151509 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Data of 6-Methyl-6-hepten-2-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the unsaturated ketone, 6-methyl-6-hepten-2-one. The information presented herein is crucial for the unambiguous identification and characterization of this compound, which serves as a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical agents and fragrance compounds. This document details the available spectroscopic data, outlines the experimental protocols for data acquisition, and provides a logical framework for spectral interpretation.

Spectroscopic Data Summary

The structural elucidation of 6-methyl-6-hepten-2-one relies on the combined interpretation of data from various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While a complete set of publicly available spectra for 6-methyl-6-hepten-2-one is limited, this guide presents the available data for the target compound and its closely related isomer, 6-methyl-5-hepten-2-one, for comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule.

¹H NMR Data of 6-Methyl-5-hepten-2-one (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
5.08	t	1H	H-5
2.46	t	2H	H-4
2.25	q	2H	H-3
2.13	s	3H	H-1
1.68	s	3H	H-7
1.61	s	3H	C6-CH₃

¹³C NMR Data of 6-Methyl-5-hepten-2-one (25.16 MHz, CDCl₃) [1]

Chemical Shift (δ) ppm	Assignment
208.48	C-2 (C=O)
132.59	C-6
122.89	C-5
43.74	C-3
29.83	C-1
25.66	C-7
22.63	C-4
17.62	C6-CH₃

Note: The data for the isomer 6-methyl-5-hepten-2-one is provided for illustrative and comparative purposes. The chemical shifts for 6-methyl-6-hepten-2-one are expected to be similar but with distinct differences, particularly for the protons and carbons near the double bond.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 6-methyl-6-hepten-2-one is expected to show characteristic absorption bands for the carbonyl group (C=O) of the ketone and the carbon-carbon double bond (C=C).

Characteristic IR Absorption Bands for Ketones and Alkenes

Functional Group	Absorption Range (cm⁻¹)
C=O (ketone)	1725-1705
C=C (alkene)	1680-1620
=C-H (alkene)	3100-3000
C-H (alkane)	3000-2850

Note: Specific peak values for 6-methyl-6-hepten-2-one can be found in spectral databases such as SpectraBase.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

GC-MS Data for 6-Methyl-6-hepten-2-one

Mass-to-Charge Ratio (m/z)	Relative Intensity	Assignment
126	Moderate	Molecular Ion [M]⁺
111	Moderate	[M-CH₃]⁺
83	High	[M-CH₃CO]⁺
69	High	[C₅H₉]⁺
58	High	[CH₃COCH₃]⁺ (McLafferty rearrangement)
43	Very High	[CH₃CO]⁺ (Base Peak)
41	High	[C₃H₅]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques used in the characterization of 6-methyl-6-hepten-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of approximately 5-10 mg of 6-methyl-6-hepten-2-one is dissolved in about 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (δ 0.00 ppm).

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of 400 MHz for protons. For ¹H NMR, a typical experiment involves acquiring 16-32 scans with a relaxation delay of 1-2 seconds. For ¹³C NMR, a larger number of scans (e.g., 1024) is typically required to achieve a good signal-to-noise ratio, with a relaxation delay of 2-5 seconds. All spectra are recorded at room temperature.

Infrared (IR) Spectroscopy

Sample Preparation: As 6-methyl-6-hepten-2-one is a liquid at room temperature, a neat spectrum is obtained. A single drop of the neat liquid is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

Instrumentation and Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. The spectrum is typically scanned over the range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates is recorded first and automatically subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: A dilute solution of 6-methyl-6-hepten-2-one is prepared in a volatile organic solvent such as dichloromethane or hexane.

Instrumentation and Data Acquisition: A gas chromatograph equipped with a mass spectrometer detector is used for the analysis. A capillary column (e.g., HP-5MS) is typically employed. The oven temperature is programmed to ramp from a low initial temperature (e.g., 50 °C) to a final temperature (e.g., 250 °C) to ensure separation of the compound from any impurities. The mass spectrometer is operated in electron ionization (EI) mode at 70 eV, and the mass spectrum is scanned over a range of m/z 40-400.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 6-methyl-6-hepten-2-one using the discussed spectroscopic techniques.

Spectroscopic analysis workflow for structural elucidation.

This guide provides a foundational understanding of the spectroscopic characteristics of 6-methyl-6-hepten-2-one. For researchers engaged in the synthesis, purification, or application of this compound, a thorough in-house spectroscopic analysis following the outlined protocols is strongly recommended for definitive structural confirmation.

References

• 1. 6-Methyl-5-hepten-2-one | C8H14O | CID 9862 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Thermal Stability of 6-Methyl-6-hepten-2-one

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data on the thermal stability of 6-Methyl-6-hepten-2-one is available in the public domain. This guide synthesizes the available information, including its known thermal isomerization, and provides general context based on the thermal behavior of structurally related compounds.

Introduction

6-Methyl-6-hepten-2-one is an unsaturated ketone of interest in various chemical syntheses. Understanding its thermal stability is crucial for its handling, storage, and application in processes that involve elevated temperatures. This technical guide provides a summary of the known thermal properties and potential thermal degradation pathways of 6-Methyl-6-hepten-2-one. Due to a scarcity of direct studies on its thermal decomposition, this document also discusses the thermal behavior of analogous unsaturated ketones to provide a broader context.

Physicochemical Properties

A summary of the known physical and chemical properties of 6-Methyl-6-hepten-2-one is presented in the table below. These properties are essential for understanding its behavior under different conditions.

Property	Value
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
Boiling Point	169.4 °C at 760 mmHg
Flash Point	49.7 °C
Density	0.826 g/cm³

Thermal Behavior and Isomerization

The most significant piece of information regarding the thermal behavior of 6-Methyl-6-hepten-2-one is its susceptibility to isomerization at elevated temperatures.

A key thermal transformation of 6-Methyl-6-hepten-2-one is its isomerization to the more stable isomer, 6-Methyl-5-hepten-2-one. This reaction is known to occur at temperatures ranging from 100°C to 300°C in the presence of a strong acid catalyst.[1] This isomerization suggests that while the molecule may not undergo complete decomposition at these temperatures, it is thermally labile and can rearrange to a thermodynamically more favorable structure.

The generally accepted mechanism for this type of acid-catalyzed double bond migration involves the protonation of the double bond to form a carbocation intermediate, followed by deprotonation to yield the more substituted (and thus more stable) alkene.

Caption: Proposed mechanism of acid-catalyzed isomerization.

General Thermal Stability of Unsaturated Ketones

In the absence of direct thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for 6-Methyl-6-hepten-2-one, we can infer its general thermal stability from studies on similar unsaturated ketones.

Pyrolysis studies of various ketones indicate that they are generally more thermally stable than esters, with decomposition temperatures often exceeding 400°C and, in some cases, requiring temperatures as high as 650°C for significant breakdown. The decomposition of unsaturated ketones can proceed through complex reaction pathways, including:

• Free-Radical Chain Mechanisms: At very high temperatures, C-C bond cleavage can occur, initiating a cascade of radical reactions.

• Concerted Pericyclic Reactions: The presence of the double bond and the carbonyl group can facilitate concerted reactions, such as retro-ene reactions or electrocyclic reactions, leading to the formation of smaller, stable molecules.

It is important to note that the specific decomposition pathway and the onset temperature of decomposition for 6-Methyl-6-hepten-2-one can only be determined through experimental analysis.

Experimental Protocols for Thermal Stability Analysis

For researchers intending to investigate the thermal stability of 6-Methyl-6-hepten-2-one, the following are generalized experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is used to determine the decomposition temperature and kinetics.

Objective: To determine the onset of decomposition and the mass loss profile of 6-Methyl-6-hepten-2-one.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small sample of 6-Methyl-6-hepten-2-one (typically 5-10 mg) is placed in an inert sample pan (e.g., aluminum or ceramic).

• Atmosphere: The experiment is typically run under an inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program:

  • Equilibrate the sample at a starting temperature (e.g., 30°C).

  • Heat the sample at a constant rate (e.g., 10°C/min) to a final temperature well above the expected decomposition range (e.g., 600°C).

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the temperatures at which the rate of mass loss is at its maximum (from the derivative of the TGA curve, the DTG curve).

Caption: A generalized workflow for TGA experiments.

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as phase transitions and decomposition.

Objective: To identify the temperatures of thermal events, including boiling and decomposition.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small amount of 6-Methyl-6-hepten-2-one (typically 2-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Atmosphere: The experiment is conducted under an inert atmosphere (e.g., nitrogen) at a constant flow rate.

• Temperature Program:

  • Equilibrate the sample at a low temperature (e.g., 0°C).

  • Heat the sample at a constant rate (e.g., 10°C/min) to a temperature above the expected decomposition temperature (e.g., 400°C).

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify endothermic peaks (e.g., boiling) and exothermic peaks (e.g., decomposition). The onset temperature and the peak temperature of these events provide information about the thermal stability.

Caption: A generalized workflow for DSC experiments.

Conclusion

The thermal stability of 6-Methyl-6-hepten-2-one is an area that requires further experimental investigation. The primary known thermal behavior is its acid-catalyzed isomerization to 6-Methyl-5-hepten-2-one at temperatures between 100°C and 300°C, indicating a degree of thermal lability.[1] Based on the behavior of similar unsaturated ketones, significant thermal decomposition is likely to occur at much higher temperatures. For precise determination of its thermal stability profile, experimental studies using techniques such as TGA and DSC are recommended. The protocols provided in this guide offer a starting point for such investigations. Researchers and drug development professionals should exercise caution when subjecting 6-Methyl-6-hepten-2-one to elevated temperatures, particularly in the presence of acidic catalysts, due to its potential for isomerization.

References

• 1. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Isomers of Methyl Heptenone: Properties, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl heptenone, a naturally occurring acyclic ketone with the chemical formula C₈H₁₄O, is a significant compound in the fields of flavor, fragrance, and pharmaceutical research. Its various isomers, differing in the position of the double bond and methyl group, exhibit distinct chemical and physical properties, as well as diverse biological activities. This technical guide provides a comprehensive overview of the key isomers of methyl heptenone, focusing on their properties, synthesis, experimental protocols, and potential applications in drug development.

Isomers of Methyl Heptenone

The primary isomers of methyl heptenone discussed in this guide are:

• 6-Methyl-5-hepten-2-one: The most common and well-studied isomer, also known as sulcatone.

• 6-Methyl-6-hepten-2-one: An isomer with a terminal double bond.

• 5-Methyl-5-hepten-2-one: An isomer with the methyl group and double bond located centrally in the carbon chain.

Physicochemical Properties

The physicochemical properties of these isomers are crucial for their separation, identification, and application. A summary of their key properties is presented in the table below.

Property	6-Methyl-5-hepten-2-one	6-Methyl-6-hepten-2-one	5-Methyl-5-hepten-2-one
CAS Number	110-93-0[1]	10408-15-8[2]	10339-67-0[3]
Molecular Weight	126.20 g/mol [4]	126.20 g/mol [5]	126.20 g/mol [3]
Boiling Point	173 °C at 760 mmHg[4]	169.4 °C at 760 mmHg[6]	Data not readily available
Density	0.855 g/mL at 25 °C[7]	0.826 g/cm³[6]	Data not readily available
Refractive Index	n20/D 1.439[7]	Data not readily available	Data not readily available
Odor	Citrus-like, fruity[8]	Data not readily available	Data not readily available

Synthesis of Methyl Heptenone Isomers

The synthesis of methyl heptenone isomers can be achieved through various routes, often starting from readily available industrial chemicals.

Synthesis of 6-Methyl-5-hepten-2-one

Several industrial methods exist for the synthesis of 6-methyl-5-hepten-2-one:

• From Acetylene and Acetone: This classic route involves the ethynylation of acetone with acetylene, followed by partial hydrogenation and subsequent Carroll rearrangement.[6][9]

• From Isobutylene: Isobutylene can be reacted with acetone and formaldehyde to produce an intermediate, which is then isomerized to 6-methyl-5-hepten-2-one.[6][9]

• From Isoprene: Isoprene can be converted to prenyl chloride, which is then reacted with acetone.[6]

• Phase Transfer Catalysis: A method involving the reaction of prenyl chloride with acetone in the presence of a phase transfer catalyst like tetra-n-butylammonium bromide has been developed.[10]

Experimental Protocol: Synthesis of 6-Methyl-5-hepten-2-one via Phase Transfer Catalysis [10]

Materials:

• Prenyl chloride

• Acetone

• Aqueous sodium hydroxide (NaOH) solution

• Tetra-n-butylammonium bromide (TBAB)

• Solvent (e.g., dichloromethane)

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reaction, extraction, and distillation.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine acetone and an aqueous solution of NaOH.

• Add a catalytic amount of tetra-n-butylammonium bromide to the mixture.

• Slowly add prenyl chloride to the stirred mixture.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and add an organic solvent (e.g., dichloromethane) to extract the product.

• Separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure 6-methyl-5-hepten-2-one.

• Characterization: Confirm the identity and purity of the product using analytical techniques such as GC-MS, ¹H NMR, and ¹³C NMR spectroscopy.

Synthesis of 6-Methyl-6-hepten-2-one

This isomer can be synthesized through the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate.[11]

Experimental Protocol: Synthesis of 6-Methyl-6-hepten-2-one by Pyrolysis [11]

Materials:

• 6-Methyl-6-hydroxy-2-heptanone acetate

• Pyrolysis apparatus (e.g., a tube furnace packed with glass beads)

• Collection flask cooled in an ice bath

• Standard laboratory glassware for distillation.

Procedure:

• Set up the pyrolysis apparatus, ensuring the tube furnace is packed with an inert material like crushed glass.

• Heat the furnace to the required pyrolysis temperature (e.g., 450 °C).

• Slowly introduce 6-methyl-6-hydroxy-2-heptanone acetate into the hot tube.

• The vaporized product is passed through the tube and collected in a cooled flask.

• The collected crude product is then purified by distillation.

• Characterization: The structure and purity of the resulting 6-methyl-6-hepten-2-one are confirmed by spectroscopic methods (GC-MS, NMR, IR).

Synthesis of 5-Methyl-5-hepten-2-one

Information on the specific laboratory synthesis of 5-methyl-5-hepten-2-one is less common in the literature. However, general methods for the synthesis of β,γ-unsaturated ketones could be adapted. One potential route involves the alkylation of an acetoacetic ester with an appropriate alkyl halide, followed by hydrolysis and decarboxylation.

Analytical Characterization

The isomers of methyl heptenone can be effectively identified and quantified using a combination of chromatographic and spectroscopic techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for separating the isomers and identifying them based on their mass spectra.[12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed structural information, allowing for the unambiguous identification of each isomer by analyzing chemical shifts and coupling constants.[4]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the characteristic functional groups present, such as the carbonyl (C=O) and carbon-carbon double bond (C=C) stretching vibrations.[4]

Biological Activities and Significance in Drug Development

While primarily known for their use in the flavor and fragrance industries, methyl heptenone isomers also exhibit interesting biological activities that are of interest to drug development professionals.

6-Methyl-5-hepten-2-one (Sulcatone):

• Antimicrobial Activity: This isomer has demonstrated antibacterial activity against a range of bacteria.[4][14]

• Insect Pheromone: Sulcatone is an aggregation pheromone for several species of beetles and an attractant for certain mosquito species.[8] This activity suggests a potential for interaction with specific receptor proteins, a concept central to drug design.

• Anti-leukemic Inducer of Apoptosis: It is used in the synthesis of Thyrsiferyl 23-Acetate, which has been shown to induce apoptosis in leukemia cells.[15]

α,β-Unsaturated Ketones in Drug Development:

The α,β-unsaturated ketone moiety present in these isomers is a Michael acceptor, capable of reacting with nucleophilic groups in biological macromolecules such as proteins and DNA.[16] This reactivity is the basis for the biological activity of many compounds in this class.

• Mitochondrial Effects: Some α,β-unsaturated ketones have been shown to act as cytotoxic agents by affecting mitochondrial function.[2]

• Antitumor and Antioxidant Activities: Novel synthetic α,β-unsaturated ketones have been investigated for their antitumor and antioxidant properties, with some showing potent activity against cancer cell lines and inhibitory effects on EGFR kinase.[17]

• Neurotoxicity: The reactivity of α,β-unsaturated carbonyls has also been linked to neurotoxicity through their interaction with sulfhydryl groups in proteins.[18]

The potential for these isomers to modulate biological pathways through their reactive carbonyl group makes them interesting scaffolds for further investigation in drug discovery.

Signaling Pathways and Experimental Workflows

The biological activity of α,β-unsaturated ketones is often attributed to their ability to act as Michael acceptors, leading to the covalent modification of cellular nucleophiles, particularly cysteine residues in proteins. This can impact various signaling pathways.

References

• 1. 5-Hepten-2-one, 6-methyl- [webbook.nist.gov]
• 2. Recent advances in α,β-unsaturated carbonyl compounds as mitochondrial toxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US3864403A - Preparation of 6-methyl-5-hepten-2-one - Google Patents [patents.google.com]
• 4. Buy 6-Methyl-5-hepten-2-one | 110-93-0 [smolecule.com]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. Page loading... [wap.guidechem.com]
• 7. 6-Methyl-5-hepten-2-one | 409-02-9 | Benchchem [benchchem.com]
• 8. Sulcatone - Wikipedia [en.wikipedia.org]
• 9. 6-Methyl-5-hepten-2-one:?Properties, Synthesis and Uses_Chemicalbook [chemicalbook.com]
• 10. odinity.com [odinity.com]
• 11. A New Synthesis of Methyl Heptenone [jstage.jst.go.jp]
• 12. Rapid Determination of 6-Methyl-5-hepten-2-one in Fruit with LLE-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ez.restek.com [ez.restek.com]
• 14. 6-Methyl-5-hepten-2-one | C8H14O | CID 9862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Page loading... [guidechem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Synthesis, antitumour and antioxidant activities of novel α,β-unsaturated ketones and related heterocyclic analogues: EGFR inhibition and molecular modelling study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]

6-Methyl-6-hepten-2-one literature review

An In-depth Technical Guide to 6-Methyl-6-hepten-2-one

Introduction

6-Methyl-6-hepten-2-one is an organic compound classified as an unsaturated ketone. Its chemical formula is C8H14O. This molecule and its isomer, 6-methyl-5-hepten-2-one (commonly known as methylheptenone or sulcatone), are significant intermediates in the synthesis of various fine chemicals, including fragrances, vitamins, and pharmaceuticals. While 6-methyl-5-hepten-2-one is a naturally occurring compound found in essential oils and used as a flavoring agent and insect repellent, 6-methyl-6-hepten-2-one is primarily encountered as a synthetic precursor. This guide provides a comprehensive review of the available literature on 6-methyl-6-hepten-2-one, focusing on its chemical properties, synthesis, and its role as a chemical intermediate.

Chemical and Physical Properties

The fundamental chemical and physical properties of 6-methyl-6-hepten-2-one are summarized below. These properties are essential for its handling, purification, and use in synthetic applications.

Property	Value	Source
Molecular Formula	C8H14O
Molecular Weight	126.20 g/mol
CAS Number	10408-15-8
IUPAC Name	6-methylhept-6-en-2-one
Density	0.826 g/cm³
Boiling Point	169.4 °C at 760 mmHg
Flash Point	49.7 °C
Vapor Pressure	1.55 mmHg at 25 °C
LogP	2.32
SMILES	CC(=C)CCCC(=O)C

Spectroscopic Data

Spectroscopic analysis is critical for the identification and characterization of 6-methyl-6-hepten-2-one. The following data has been reported in various databases.

Spectroscopic Technique	Availability / Data	Source
¹³C NMR	Spectrum available
FTIR	Spectrum available
Raman	Spectrum available
Mass Spectrometry (GC-MS)	Spectra available
Kovats Retention Index	Standard non-polar: 1013Semi-standard non-polar: 966Standard polar: 1300

Synthesis of 6-Methyl-6-hepten-2-one

Several synthetic routes for 6-methyl-6-hepten-2-one have been documented. A primary method involves the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate. Other methods include palladium-catalyzed reactions.

Summary of Synthetic Routes

Precursor	Reagents / Catalyst	Conditions	Yield	Source
6-Methyl-6-hydroxy-2-heptanone acetate	Heat (Pyrolysis)	450 °C, Pyrex tube with crushed glass	Almost quantitative
dimethyl-3,5-hexadien-1,5-ol-3	bis(benzonitrile)palladium(II) dichloride	Tetrahydrofuran, 3 hours, Ambient temp.	100%
(1,3-Dimethyl-1-vinyl-but-3-enyloxy)-trimethyl-silane	dichloro bis(acetonitrile) palladium(II)	Acetonitrile, 20 °C	89%

Experimental Protocols

1. Pyrolysis of 6-Methyl-6-hydroxy-2-heptanone acetate

This protocol describes the synthesis of 6-methyl-6-hepten-2-one via the pyrolysis of its corresponding acetate precursor.

• Apparatus: A Pyrex glass tube filled with crushed glass, heated by a furnace.

• Procedure:

  • 6-Methyl-6-hydroxy-2-heptanone acetate is passed through the Pyrex glass tube.

  • The tube is heated to a temperature of 450 °C.

  • The product, 6-methyl-6-hepten-2-one, is collected as it elutes from the tube.

• Yield: The reaction is reported to proceed in almost quantitative yield.

Synthesis Workflow Diagram

Caption: Pyrolysis of an acetate precursor to yield 6-methyl-6-hepten-2-one.

Chemical Reactions: Isomerization

A significant reaction of 6-methyl-6-hepten-2-one is its isomerization to the more thermodynamically stable isomer, 6-methyl-5-hepten-2-one. This conversion is typically achieved by heating in the presence of an acid catalyst. This process is industrially important as 6-methyl-5-hepten-2-one is a valuable intermediate for producing odorants and carotenoid compounds.

Experimental Protocol: Acid-Catalyzed Isomerization

• Reactants: A mixture containing 6-methyl-6-hepten-2-one and 0.001 to 0.5 weight percent of a strong acid (e.g., para-toluenesulfonic acid) or an ester of a strong acid.

• Procedure:

  • The reaction mixture is heated in a pressure vessel.

  • The temperature is maintained between 100 °C and 300 °C.

  • The pressure is kept at or above the vapor pressure of the reaction mixture to ensure it remains in the liquid phase.

• Product: The process yields 6-methyl-5-hepten-2-one.

Isomerization Relationship Diagram

Caption: Acid-catalyzed isomerization of 6-methyl-6-hepten-2-one.

Biological Activities and Applications

The available literature primarily focuses on the biological activities of the isomer, 6-methyl-5-hepten-2-one (sulcatone), rather than 6-methyl-6-hepten-2-one itself. The latter serves mainly as a synthetic intermediate.

Applications of 6-Methyl-5-hepten-2-one

• Flavor and Fragrance: It is a volatile component in essential oils like citronella and lemongrass and is used as a flavoring agent in food products.

• Pheromone and Repellent: It acts as an alarm pheromone and has been studied as a mosquito repellent. Research has shown it can attract certain insect larvae, such as the tobacco cutworm (Spodoptera litura).

• Synthetic Intermediate: It is a crucial building block for synthesizing other important chemicals, including vitamins A and E, citral, and various fragrances. 6-methyl-5-hepten-2-one is used to synthesize thyrsiferyl 23-Acetate, which has shown potential as an anti-leukemic agent that induces apoptosis.

Logical Relationship in Synthesis

Caption: Role of 6-methyl-6-hepten-2-one as an intermediate for fine chemicals.

Toxicology and Safety

Toxicological data is predominantly available for the isomer 6-methyl-5-hepten-2-one . This information provides a general reference for handling related compounds.

• Acute Toxicity: It is reported to have low acute toxicity via oral, dermal, and inhalation routes. The oral LD50 in rats is 3,570 mg/kg bw, and the dermal LD50 in rabbits exceeds 5,000 mg/kg bw.

• Irritation: The undiluted substance was found to be only slightly irritating to the skin and eyes of rabbits. At a concentration of 3% in petrolatum, it caused no irritation in human patch tests.

• Sensitization: Studies in guinea pigs and a human maximization test (at 3% concentration) showed no evidence of skin sensitization.

• Mutagenicity: It was found to be non-mutagenic in the Ames test with and without metabolic activation.

Conclusion

6-Methyl-6-hepten-2-one is a synthetically important unsaturated ketone. While it lacks the direct, widespread applications of its more stable isomer, 6-methyl-5-hepten-2-one, it serves as a key precursor. The literature highlights efficient synthetic routes to 6-methyl-6-hepten-2-one, particularly through pyrolysis, and details its crucial role in the acid-catalyzed isomerization process to produce methylheptenone. This places 6-methyl-6-hepten-2-one as a vital, albeit transient, component in the manufacturing pathways of numerous valuable fine chemicals used across the fragrance, flavor, and pharmaceutical industries. Further research could explore novel catalytic systems to enhance the efficiency of its synthesis and subsequent isomerization.

A Technical Guide to 6-Methyl-6-hepten-2-one and its Isomer in Food and Flavor Chemistry

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a detailed examination of 6-methyl-6-hepten-2-one, a specific unsaturated ketone. It is crucial to distinguish this compound (CAS 10408-15-8) from its more commercially significant and widely studied isomer, 6-methyl-5-hepten-2-one (CAS 110-93-0), commonly known as methyl heptenone. The vast majority of literature concerning food and flavor applications refers to the latter. This document will first detail the available technical data for 6-methyl-6-hepten-2-one before providing a comprehensive overview of its prominent isomer, 6-methyl-5-hepten-2-one, to offer a complete perspective within the field of flavor chemistry.

6-Methyl-6-hepten-2-one (CAS: 10408-15-8)

6-Methyl-6-hepten-2-one is the less common isomer and is not widely used as a flavor or fragrance ingredient[1]. Its primary relevance in the literature is as a chemical intermediate and a naturally occurring compound in specific flora.

Physicochemical Properties

The known physical and chemical properties of 6-methyl-6-hepten-2-one are summarized below.

Property	Value	Reference
Molecular Formula	C₈H₁₄O	[2][3]
Molecular Weight	126.20 g/mol	[3]
Appearance	Colorless to pale yellow clear liquid (est.)	[1]
Boiling Point	169.00 to 170.00 °C @ 760.00 mm Hg (est.)	[1]
Flash Point	127.00 °C (261.00 °F) TCC (est.)	[1]
Vapor Pressure	0.003000 mmHg @ 25.00 °C (est.)	[1]
Solubility	Soluble in alcohol; Insoluble in water (1414 mg/L @ 25 °C est.)	[1]
logP (o/w)	0.641 (est.)	[1]

Natural Occurrence and Synthesis

6-methyl-6-hepten-2-one has been reported as a volatile compound in tomatoes (Solanum lycopersicum) and is noted as a biosynthetic precursor to frontalin[4].

In terms of synthesis, it can be produced in almost quantitative yield via the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate at 450°C in a pyrex glass tube filled with crushed glass[5]. It also serves as a starting material for the production of its more common isomer, 6-methyl-5-hepten-2-one, through acid-catalyzed isomerization[6][7].

The Prominent Isomer: 6-Methyl-5-hepten-2-one (CAS: 110-93-0)

Known commonly as methyl heptenone, this isomer is a significant compound in the flavor and fragrance industry. It is a naturally occurring degradation product of terpenes and is found in a wide variety of foods and essential oils[8].

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₈H₁₄O	[9]
Molecular Weight	126.20 g/mol	[9]
Appearance	Colorless to yellowish liquid	[10]
Boiling Point	172 - 174 °C @ 1014 hPa	[10]
Melting Point	-67.1 °C	[9][10]
Density	0.855 g/mL at 25 °C	[11]
Refractive Index	n20/D 1.439	[11]
Water Solubility	3.02 g/L at 25 °C	[10]
logP (o/w)	2.4	[10]

Organoleptic Profile

6-Methyl-5-hepten-2-one possesses a complex aroma profile, making it a versatile ingredient in flavor formulations. Its character changes significantly with concentration.

Attribute	Description	Reference
Odor	Strong, fatty, green, citrus-like, pungent, herbaceous, musty, with notes of lemongrass and apple.	[8][9][12][13]
Taste	Bittersweet, fruity (reminiscent of pear). In extreme dilution (<5 ppm), it has a green-banana or unripe berry-like taste.	[8][12]
Flavor Profile	Green, vegetative, musty, apple, banana, and green bean-like at 10 ppm. Also described with citrus, mushroom, pepper, and strawberry nuances.	[13][14]
Character	Soft, attractive fruity character combined with a modest hint of blue cheese.	[15]

Natural Occurrence and Formation

This ketone is ubiquitous in nature and is a constituent of many fruits, meats, and processed foods. It is a volatile component of essential oils from citronella, lemongrass, and palmarosa[8][16].

Food Category	Examples	Reference
Fruits	Apricot, apple, nectarines, guava, papaya, strawberry, tomato, various citrus fruits.	[8][10][12][16]
Cooked Meats	Beef (canned), Chicken (fried).	[10]
Dairy	Various types of cheese.	[12]
Herbs & Spices	Ginger, lemongrass oil, thyme, pepper, cardamom.	[12]
Beverages	Tea, wine.	[12]

The formation of 6-methyl-5-hepten-2-one in food can occur through several pathways, including the degradation of carotenoids and the autoxidation of lipids, which is a common process during the thermal treatment of food[17].

Caption: Simplified pathway of volatile ketone formation from lipids.

Experimental Protocols

The analysis of volatile ketones like 6-methyl-hepten-2-one from complex food matrices requires precise and sensitive analytical techniques.

Analysis of Volatile Compounds by HS-SPME-GC-MS

This protocol describes a common method for the extraction and identification of volatile compounds from a food sample.

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

• Weigh approximately 3 g of the homogenized food sample into a headspace vial[18].

• Seal the vial and place it in a heating block or water bath. Equilibrate the sample at a controlled temperature (e.g., 45-60 °C) for a set time (e.g., 30 minutes) to allow volatile compounds to partition into the headspace[18][19].

• Expose a pre-conditioned SPME fiber (e.g., 65 µm PDMS/DVB) to the headspace of the vial for a defined period (e.g., 30 minutes) to adsorb the volatile analytes[18][19].

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Injection: Transfer the SPME fiber to the GC inlet, where the adsorbed compounds are thermally desorbed at a high temperature (e.g., 250 °C) for several minutes[18][19]. Operate the inlet in splitless or split mode (e.g., 10:1 split ratio)[19].

• Separation: Use a polar capillary column (e.g., DB-WAX or BR-SWAX, 30 m × 0.25 mm × 0.25 µm) for separation[18][19]. Helium is typically used as the carrier gas at a constant flow rate (e.g., 1 mL/min)[18][19].

• Oven Program: A typical temperature program starts at a low temperature (e.g., 50 °C, hold for 4 min), ramps up to an intermediate temperature (e.g., to 150 °C at 4 °C/min), and then ramps to a final temperature (e.g., to 250 °C at 8 °C/min, hold for 5 min)[19].

• Mass Spectrometry Detection:

  • Ionization Mode: Electron Impact (EI) at 70 eV[19].
  • Ion Source Temperature: ~220 °C[19].
  • Mass Scan Range: m/z 40–500[19].

3. Data Analysis:

• Identify compounds by comparing their mass spectra with reference spectra in established libraries (e.g., NIST, Wiley)[19].

• Confirm identification by comparing retention indices with literature values.

• Quantify the relative content of each compound using the peak area normalization method[19].

Caption: Experimental workflow for HS-SPME-GC-MS analysis.

Sensory Evaluation Protocol

Sensory analysis is a scientific discipline used to measure, analyze, and interpret human responses to the properties of food and materials as perceived through the senses[20].

1. Panel Selection and Training:

• Recruit panelists based on their interest, availability, and basic sensory acuity.

• Train the panel to identify, describe, and quantify specific sensory attributes of the product or flavor compound[21]. This involves developing a common lexicon of descriptors and using reference standards. Techniques like Quantitative Descriptive Analysis (QDA) or Flavor Profile are often employed[20][21].

2. Test Methodologies:

• Descriptive Analysis: Trained panelists rate the intensity of identified sensory attributes (e.g., "fruity," "green," "musty") on a numerical scale[21]. This provides a detailed profile of the sample.

• Discrimination Tests: These tests determine if a sensory difference exists between samples.

  • Triangle Test: Panelists are presented with three samples, two of which are identical and one is different. They are asked to identify the odd sample out[22][23].
  • Duo-Trio Test: Panelists are given a reference sample and two test samples, one of which is identical to the reference. They must identify the matching sample[22].

3. Sample Presentation:

• Samples should be prepared consistently and served at a controlled temperature.

• Present samples in identical containers labeled with random three-digit codes to prevent bias.

• Provide panelists with water and unsalted crackers for palate cleansing between samples.

4. Data Collection and Analysis:

• Collect responses using paper ballots or sensory analysis software.

• Analyze the data using appropriate statistical methods (e.g., ANOVA, t-tests, chi-squared) to determine the significance of the results[20].

Caption: A typical workflow for conducting sensory analysis.

Conclusion

This guide delineates the technical details of 6-methyl-6-hepten-2-one and its more prevalent isomer, 6-methyl-5-hepten-2-one. While 6-methyl-6-hepten-2-one is found in nature and serves as a chemical intermediate, its role in flavor chemistry is minimal. In contrast, 6-methyl-5-hepten-2-one is a cornerstone of the flavorist's palette, contributing complex fruity, green, and citrus notes to a wide array of food products. Its formation through lipid degradation and its presence in numerous natural sources underscore its importance. A thorough understanding of both isomers, along with the analytical and sensory protocols used for their evaluation, is essential for professionals in food science and product development.

References

• 1. 6-methyl-6-hepten-2-one, 10408-15-8 [thegoodscentscompany.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Page loading... [guidechem.com]
• 4. 6-Methyl-6-hepten-2-one | C8H14O | CID 151509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A New Synthesis of Methyl Heptenone [jstage.jst.go.jp]
• 6. US3864403A - Preparation of 6-methyl-5-hepten-2-one - Google Patents [patents.google.com]
• 7. 6-Methyl-6-hepten-2-one | 10408-15-8 | Benchchem [benchchem.com]
• 8. 6-Methyl-5-hepten-2-one | 110-93-0 [chemicalbook.com]
• 9. 6-Methyl-5-hepten-2-one | C8H14O | CID 9862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 11. 6-Methyl-5-hepten-2-one natural, = 98 , FCC 110-93-0 [sigmaaldrich.com]
• 12. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 13. methyl heptenone, 110-93-0 [thegoodscentscompany.com]
• 14. femaflavor.org [femaflavor.org]
• 15. perfumerflavorist.com [perfumerflavorist.com]
• 16. Buy 6-Methyl-5-hepten-2-one | 110-93-0 [smolecule.com]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. 2.6. GC–MS Analysis of Volatile Compounds [bio-protocol.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. studysmarter.co.uk [studysmarter.co.uk]
• 22. Methods of flavor evaluation | PPTX [slideshare.net]
• 23. Sensory assessment: How to implement flavour evaluation [everglowspirits.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 6-Methyl-6-hepten-2-one via Pyrolysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 6-methyl-6-hepten-2-one, a valuable intermediate in the synthesis of various fine chemicals and pharmaceuticals. The primary method detailed is the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate, a method noted for its high yield and efficiency. This protocol includes information on the preparation of the precursor, the pyrolysis procedure, and purification of the final product.

Introduction

6-Methyl-6-hepten-2-one is a key building block in organic synthesis, particularly in the fragrance and pharmaceutical industries. Its synthesis via pyrolysis offers a clean and efficient route compared to other methods. The thermal decomposition of 6-methyl-6-hydroxy-2-heptanone acetate proceeds readily at elevated temperatures to yield the desired product with high purity. This document outlines the necessary steps and conditions for successfully carrying out this synthesis in a laboratory setting.

Data Presentation

The following table summarizes the key quantitative data for the pyrolysis synthesis of 6-methyl-6-hepten-2-one.

Parameter	Value	Reference
Starting Material	6-Methyl-6-hydroxy-2-heptanone acetate	[1]
Reaction Type	Pyrolysis	[1]
Temperature	450 °C	[1]
Yield	Almost quantitative	[1]
Apparatus	Pyrex glass tube filled with crushed glass	[1]

Experimental Protocols

Part 1: Synthesis of the Precursor, 6-Methyl-6-hydroxy-2-heptanone acetate

This section describes the preparation of the starting material for the pyrolysis reaction.

Materials:

• 6-Methyl-6-hydroxy-2-heptanone

• Acetic anhydride

• Pyridine

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 6-methyl-6-hydroxy-2-heptanone in pyridine.

• Cool the solution in an ice bath.

• Slowly add acetic anhydride to the cooled solution with continuous stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Quench the reaction by adding water and extract the product with diethyl ether.

• Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain 6-methyl-6-hydroxy-2-heptanone acetate.

Part 2: Pyrolysis of 6-Methyl-6-hydroxy-2-heptanone acetate

This section details the core pyrolysis step for the synthesis of 6-methyl-6-hepten-2-one.

Materials:

• 6-Methyl-6-hydroxy-2-heptanone acetate

• Pyrex glass tube (or quartz tube)

• Crushed glass (or other packing material like ceramic beads)

• Tube furnace

• Inert gas supply (e.g., Nitrogen or Argon) with flow controller

• Collection flask

• Cold trap (e.g., dry ice/acetone bath)

Procedure:

• Pack a Pyrex glass tube with crushed glass. The packing material helps to ensure even heat distribution.

• Install the packed tube in a tube furnace.

• Connect one end of the tube to a system for introducing the starting material (e.g., a dropping funnel or a syringe pump for controlled addition).

• Connect the other end of the tube to a collection flask followed by a cold trap to capture the volatile product.

• Purge the entire system with an inert gas (e.g., nitrogen) for 15-30 minutes to remove any oxygen. Maintain a slow, continuous flow of the inert gas throughout the reaction.

• Heat the tube furnace to 450 °C.[1]

• Once the temperature has stabilized, slowly introduce the 6-methyl-6-hydroxy-2-heptanone acetate into the heated tube. The rate of addition should be controlled to ensure complete vaporization and reaction within the hot zone.

• The vaporized product, 6-methyl-6-hepten-2-one, will pass out of the furnace and condense in the collection flask and cold trap.

• After all the starting material has been added, continue to heat the tube under the inert gas flow for a short period to ensure all the product has been collected.

• Cool the system to room temperature.

• Combine the contents of the collection flask and the cold trap.

Part 3: Purification and Characterization

This section describes the purification and characterization of the synthesized 6-methyl-6-hepten-2-one.

Materials:

• Crude 6-methyl-6-hepten-2-one

• Distillation apparatus

• NMR spectrometer

• FT-IR spectrometer

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Distillation: The crude product can be purified by fractional distillation under reduced pressure to obtain pure 6-methyl-6-hepten-2-one.

• Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques:

  • NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

  • FT-IR Spectroscopy: To identify the characteristic functional groups (e.g., C=O stretch of the ketone, C=C stretch of the alkene).

  • GC-MS: To determine the purity and confirm the molecular weight.

Visualizations

Reaction Pathway

Caption: Reaction scheme for the synthesis of 6-methyl-6-hepten-2-one.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of 6-methyl-6-hepten-2-one.

References

• 1. A New Synthesis of Methyl Heptenone [jstage.jst.go.jp]

Application Notes and Protocols: 6-Methyl-5-hepten-2-one in the Fragrance Industry

Introduction

6-Methyl-5-hepten-2-one, commonly known as methyl heptenone, is a versatile ketone that serves as a valuable component in the fragrance and flavor industry. It is a colorless to pale yellow liquid naturally found in essential oils like lemongrass, citronella, and palmarosa. Its unique olfactory profile allows it to be incorporated into a wide array of fragrance compositions, and it also acts as a crucial intermediate in the synthesis of other significant aroma chemicals and vitamins.

Olfactory Profile

Methyl heptenone possesses a complex and powerful odor that is predominantly characterized as having citrus, green, and fatty notes. Its scent is often described as fresh and fruity with nuances of lemongrass. Some evaluations also note a slightly cheesy or creamy undertone, which can add depth and realism to certain fragrance accords.

Fig. 1: Olfactory Profile of 6-Methyl-5-hepten-2-one

Applications in Fragrance

The primary application of 6-methyl-5-hepten-2-one in the fragrance industry is to impart a natural-smelling green and citrus freshness, particularly in top notes of agrestic (rural or rustic) and hesperidic (citrus) fragrance families. It is also utilized in inexpensive perfumes. Beyond its direct use as a fragrance component, it is a key intermediate in the synthesis of other important aroma chemicals such as dehydrolinalool, linalool, and citral. These compounds are foundational in creating a wide variety of scents.

Fig. 2: Applications of 6-Methyl-5-hepten-2-one

Quantitative Data

Below is a summary of the physical, chemical, and performance properties of 6-methyl-5-hepten-2-one.

Property	Value	Reference(s)
Molecular Formula	C8H14O
Molecular Weight	126.20 g/mol
Boiling Point	173 °C @ 760 mmHg
Flash Point	57 °C (135 °F)
Density	0.8546 g/cm³ @ 16 °C
Vapor Pressure	0.75 mmHg
Solubility	Insoluble in water; soluble in alcohol and ether
Recommended Use Level	0.1% - 2%
Tenacity on Blotter	2 hours

Experimental Protocols

Protocol 1: Sensory Evaluation of 6-Methyl-5-hepten-2-one

Objective: To characterize the olfactory profile of 6-methyl-5-hepten-2-one over time.

Materials:

• 6-Methyl-5-hepten-2-one (≥98% purity)

• Dipropylene glycol (DPG) or ethanol (perfumer's grade)

• Glass beakers and stirring rods

• Volumetric flasks and pipettes

• Standard paper smelling strips (blotters)

• Stopwatch or timer

• Odor-free environment

Procedure:

• Preparation of Dilutions: Prepare a 10% dilution of 6-methyl-5-hepten-2-one in DPG or ethanol. Also prepare a 1% dilution for evaluating more subtle nuances.

• Dipping: Dip the smelling strips into the dilutions, ensuring about 1 cm of the strip is submerged. Remove the strip and allow any excess liquid to drip off.

• Initial Evaluation (Top Notes): Immediately after dipping, wave the smelling strip about 5-10 cm from the nose and record the initial impressions. Note the intensity, character, and any specific facets (e.g., citrus, green).

• Mid-note Evaluation: Place the smelling strip on a labeled rack and evaluate it again at 15-minute intervals for the first hour. Record any changes in the odor profile.

• Dry-down Evaluation: Continue to evaluate the smelling strip at 1-hour intervals until the scent is no longer detectable. Note the tenacity and the character of the scent as it fades.

• Data Analysis: Compile the descriptions from all evaluators to create a comprehensive olfactory profile, noting the evolution of the scent over time.

Fig. 3: Workflow for Sensory Evaluation

Protocol 2:

Application Note: GC-MS Analysis of 6-Methyl-6-hepten-2-one

Abstract

This application note presents a detailed protocol for the qualitative and quantitative analysis of 6-Methyl-6-hepten-2-one using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology is adapted from established protocols for similar volatile ketones and is intended for researchers, scientists, and professionals in drug development and chemical analysis. This document provides comprehensive experimental procedures, data presentation guidelines, and visual representations of the analytical workflow and mass spectral fragmentation pathway.

Introduction

6-Methyl-6-hepten-2-one is a volatile organic compound of interest in various fields, including flavor and fragrance chemistry, and as an intermediate in organic synthesis. Accurate and reliable quantification of this compound is crucial for quality control, research, and development purposes. Gas Chromatography-Mass Spectrometry (GC-MS) offers the high sensitivity and selectivity required for the analysis of such compounds in complex matrices. This application note provides a comprehensive guide for the GC-MS analysis of 6-Methyl-6-hepten-2-one.

Experimental Protocols

The following protocols are based on established methods for the analysis of the closely related isomer, 6-methyl-5-hepten-2-one, and have been adapted for 6-Methyl-6-hepten-2-one.[1] Validation of this method for the specific target analyte is recommended for quantitative applications.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a common technique for isolating analytes from a sample matrix.[1]

Materials:

• Sample containing 6-Methyl-6-hepten-2-one

• Dichloromethane (DCM), GC grade

• Anhydrous sodium sulfate

• Conical tubes (15 mL)

• Vortex mixer

• Centrifuge

• GC vials with inserts

Procedure:

• Pipette 5 mL of the liquid sample into a 15 mL conical tube.

• Add 2 mL of dichloromethane to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the lower organic layer (DCM) to a clean tube.

• Add a small amount of anhydrous sodium sulfate to the extracted organic layer to remove any residual water.

• Transfer the dried extract into a GC vial for analysis.

GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent 7890B GC with 5977A MS).

GC Parameters:

Parameter	Value
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column
Injector Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min

| Oven Program | Initial temperature of 40°C, hold for 2 min, ramp to 150°C at 10°C/min, then ramp to 250°C at 20°C/min, and hold for 5 min. |

MS Parameters:

Parameter	Value
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Scan Mode	Full Scan (m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

| SIM Ions | m/z 43, 58, 111, 126 (Quantifier and qualifiers to be determined from the mass spectrum of a standard). |

Data Presentation

Quantitative data should be summarized in a clear and structured format. The following table presents hypothetical validation data for the quantitative analysis of 6-Methyl-6-hepten-2-one, based on typical performance for similar compounds.[1]

Parameter	Result
Linearity Range	10 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	< 10 ng/mL
Limit of Quantification (LOQ)	< 30 ng/mL
Precision (%RSD)	< 15%
Accuracy (Recovery %)	85 - 115%

Visualization of Workflows and Pathways

Experimental Workflow

The overall experimental workflow for the GC-MS analysis of 6-Methyl-6-hepten-2-one is depicted below.

Caption: Experimental workflow for GC-MS analysis.

Proposed Mass Spectral Fragmentation Pathway

The following diagram illustrates a proposed fragmentation pathway for 6-Methyl-6-hepten-2-one based on its mass spectrum and general principles of ketone fragmentation in mass spectrometry. The molecular ion (m/z 126) undergoes various fragmentation processes to yield characteristic fragment ions.

Caption: Proposed fragmentation of 6-Methyl-6-hepten-2-one.

Conclusion

This application note provides a detailed and practical guide for the GC-MS analysis of 6-Methyl-6-hepten-2-one. The outlined protocols for sample preparation and instrumental analysis, along with the provided data presentation formats and visual workflows, offer a solid foundation for researchers and scientists. While the methodology is adapted from a closely related compound, it is expected to provide excellent results for 6-Methyl-6-hepten-2-one. For quantitative purposes, method validation is strongly recommended.

References

• 1. Rapid Determination of 6-Methyl-5-hepten-2-one in Fruit with LLE-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Structural Elucidaion of 6-Methyl-6-hepten-2-one via NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the structural elucidation of 6-methyl-6-hepten-2-one using Nuclear Magnetic Resonance (NMR) spectroscopy. This document includes predicted ¹H and ¹³C NMR data, comprehensive experimental protocols for sample preparation and spectral acquisition, and a logical workflow for data analysis.

Introduction

6-Methyl-6-hepten-2-one is a ketone with potential applications in fragrance and as a synthetic intermediate. Its structural confirmation is a critical step in its synthesis and quality control. NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound by probing the magnetic properties of atomic nuclei. This document outlines the use of ¹H and ¹³C NMR for the unambiguous structural determination of 6-methyl-6-hepten-2-one.

Predicted NMR Spectral Data

Due to the limited availability of public experimental spectra, the following ¹H and ¹³C NMR data for 6-methyl-6-hepten-2-one in CDCl₃ have been predicted using reputable NMR prediction software. This data serves as a reference for experimental verification.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
H-1	2.15	s	3H	-	CH₃-C(O)
H-3	2.45	t	2H	7.5	-C(O)-CH₂-
H-4	1.75	p	2H	7.5	-CH₂-CH₂-C=
H-5	2.05	t	2H	7.5	-CH₂-C=
H-7	4.70	s	1H	-	C=CH₂ (a)
H-7'	4.75	s	1H	-	C=CH₂ (b)
H-8	1.70	s	3H	-	C=C-CH₃

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Signal	Chemical Shift (δ, ppm)	Assignment
C-1	29.8	CH₃-C(O)
C-2	208.5	C=O
C-3	43.5	-C(O)-CH₂-
C-4	23.0	-CH₂-CH₂-C=
C-5	37.5	-CH₂-C=
C-6	145.0	C=CH₂
C-7	110.0	C=CH₂
C-8	22.5	C=C-CH₃

Experimental Protocols

I. NMR Sample Preparation

A carefully prepared sample is crucial for obtaining high-quality NMR spectra.

Materials:

• 6-Methyl-6-hepten-2-one (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

• Deuterated chloroform (CDCl₃, 99.8% D)

• Tetramethylsilane (TMS, 0.03% v/v in CDCl₃) as an internal standard

• High-quality 5 mm NMR tubes

• Pasteur pipette with a cotton or glass wool plug

• Vortex mixer

Procedure:

• Weighing the Sample: Accurately weigh the required amount of 6-methyl-6-hepten-2-one directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of CDCl₃ containing TMS to the vial.

• Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved. The solution should be clear and free of any particulate matter.

• Filtration and Transfer: Using a Pasteur pipette with a small plug of cotton or glass wool, filter the solution directly into a clean NMR tube. This will remove any suspended impurities that could degrade spectral quality.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

• Homogenization: Invert the capped tube several times to ensure a homogeneous solution.

II. NMR Spectral Acquisition

Instrumentation:

• A high-resolution NMR spectrometer (e.g., Bruker, JEOL, Varian) with a proton frequency of at least 300 MHz.

¹H NMR Acquisition Parameters (Example):

• Pulse Program: zg30 (or equivalent standard 1D proton experiment)

• Solvent: CDCl₃

• Temperature: 298 K

• Spectral Width: 12-16 ppm

• Number of Scans: 16-32

• Relaxation Delay (d1): 1-2 seconds

• Acquisition Time: 2-4 seconds

• Receiver Gain: Optimized for signal intensity without clipping

¹³C NMR Acquisition Parameters (Example):

• Pulse Program: zgpg30 (or equivalent proton-decoupled 1D carbon experiment)

• Solvent: CDCl₃

• Temperature: 298 K

• Spectral Width: 220-240 ppm

• Number of Scans: 1024-4096 (or more, depending on sample concentration)

• Relaxation Delay (d1): 2 seconds

• Acquisition Time: 1-2 seconds

• Receiver Gain: Optimized for signal intensity

Structural Elucidation Workflow

The following diagram illustrates the logical steps involved in the structural elucidation of 6-methyl-6-hepten-2-one from its NMR spectra.

Caption: Workflow for NMR-based structural elucidation.

Data Interpretation and Structural Confirmation

• ¹H NMR Spectrum Analysis:

  • The singlet at approximately 2.15 ppm integrating to 3H is characteristic of a methyl group adjacent to a carbonyl group (H-1).

  • The two triplets at around 2.45 ppm and 2.05 ppm, each integrating to 2H, suggest two adjacent methylene groups, with the downfield signal (H-3) being closer to the electron-withdrawing carbonyl group.

  • The pentet (or multiplet) around 1.75 ppm (H-4) arises from the coupling of this methylene group with the adjacent methylene groups (H-3 and H-5).

  • The two singlets at approximately 4.70 and 4.75 ppm, each integrating to 1H, are indicative of geminal protons on a terminal double bond (H-7 and H-7'). Their distinct chemical shifts are due to their different magnetic environments.

  • The singlet at around 1.70 ppm integrating to 3H corresponds to the methyl group attached to the double bond (H-8).

• ¹³C NMR Spectrum Analysis:

  • The signal at a low field, around 208.5 ppm, is characteristic of a ketone carbonyl carbon (C-2).

  • The signals in the olefinic region, around 145.0 ppm and 110.0 ppm, correspond to the sp² hybridized carbons of the double bond (C-6 and C-7). The quaternary carbon (C-6) is expected to be further downfield.

  • The remaining signals in the upfield region (20-45 ppm) are assigned to the sp³ hybridized carbons of the methyl and methylene groups.

Signaling Pathway of NMR Excitation and Detection

The following diagram illustrates the fundamental process of NMR signal generation.

Caption: The basic principle of NMR signal generation.

Conclusion

The combination of ¹H and ¹³C NMR spectroscopy provides a robust and definitive method for the structural elucidation of 6-methyl-6-hepten-2-one. The predicted chemical shifts, multiplicities, and integration values are consistent with the proposed structure. By following the detailed experimental protocols, researchers can obtain high-quality NMR spectra to confirm the identity and purity of this compound, which is essential for its application in research and development. For unambiguous assignment, 2D NMR experiments such as COSY, HSQC, and HMBC are recommended.

Application Note: Infrared Spectroscopy of 6-Methyl-6-hepten-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the infrared (IR) spectroscopy of 6-Methyl-6-hepten-2-one. It includes an overview of the expected vibrational modes, a structured table of characteristic absorption bands, and a comprehensive experimental protocol for acquiring the IR spectrum of this compound. This information is valuable for the identification, characterization, and quality control of 6-Methyl-6-hepten-2-one in research and drug development settings.

Introduction

6-Methyl-6-hepten-2-one is a ketone and an alkene, and its structure is characterized by the presence of a carbonyl group (C=O) and a carbon-carbon double bond (C=C). Infrared spectroscopy is a powerful analytical technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation at specific wavenumbers corresponding to the vibrational frequencies of the bonds. This application note details the expected IR absorption bands for 6-Methyl-6-hepten-2-one and provides a protocol for obtaining its spectrum.

Expected Infrared Absorption Data

The infrared spectrum of 6-Methyl-6-hepten-2-one is predicted to exhibit characteristic absorption bands corresponding to its constituent functional groups. The key expected vibrational modes are summarized in the table below.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
~3075	=C-H	Stretch	Medium
2960-2850	C-H (sp³)	Stretch	Strong
~1715	C=O (Ketone)	Stretch	Strong
~1645	C=C (Alkene)	Stretch	Medium
~1465 and ~1375	C-H (sp³)	Bend	Medium
~890	=C-H	Bend (out-of-plane)	Strong

Interpretation of the Spectrum

The presence of a strong absorption band around 1715 cm⁻¹ is a key indicator of the carbonyl group in the ketone. Since the double bond is not conjugated with the carbonyl group, the C=O stretching frequency is expected to be in the typical range for a saturated aliphatic ketone. The bands in the 3100-3000 cm⁻¹ and 1680-1630 cm⁻¹ regions are characteristic of the C=C double bond and its associated C-H bonds. Specifically, the absorption around 1645 cm⁻¹ is indicative of the C=C stretching vibration, and the peak near 3075 cm⁻¹ corresponds to the stretching of the sp²-hybridized C-H bonds of the terminal alkene. The strong band around 890 cm⁻¹ is a characteristic out-of-plane bending vibration for a disubstituted terminal alkene.

Experimental Protocol

This protocol outlines the procedure for obtaining a high-quality Fourier Transform Infrared (FTIR) spectrum of liquid 6-Methyl-6-hepten-2-one using a neat sample technique with salt plates.

4.1. Materials and Equipment

• Fourier Transform Infrared (FTIR) Spectrometer

• Demountable salt plates (e.g., NaCl or KBr) and holder

• Pasteur pipette or dropper

• 6-Methyl-6-hepten-2-one sample

• Solvent for cleaning (e.g., spectroscopic grade acetone or isopropanol)

• Lens tissue

• Gloves and safety glasses

4.2. Procedure

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference, if available.

  • Perform a background scan to obtain a reference spectrum of the empty sample compartment.

• Sample Preparation (Neat Liquid):

  • Place one clean, dry salt plate on a clean, dry surface.

  • Using a clean Pasteur pipette, place one to two drops of 6-Methyl-6-hepten-2-one onto the center of the salt plate.

  • Carefully place the second salt plate on top of the first, spreading the liquid into a thin, uniform film. Avoid introducing air bubbles.

  • Place the "sandwich" of salt plates into the spectrometer's sample holder.

• Spectrum Acquisition:

  • Insert the sample holder into the sample compartment of the FTIR spectrometer.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The instrument's software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing and Analysis:

  • Label the significant peaks in the spectrum with their corresponding wavenumbers.

  • Compare the obtained spectrum with the expected absorption bands to confirm the identity and purity of the sample.

• Cleaning:

  • Remove the salt plates from the spectrometer.

  • Carefully separate the plates and clean them by rinsing with a suitable solvent (e.g., acetone) and gently wiping with a soft lens tissue.

  • Store the clean, dry salt plates in a desiccator to prevent damage from moisture.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for obtaining and analyzing the infrared spectrum of 6-Methyl-6-hepten-2-one.

Caption: Experimental workflow for IR spectroscopy.

Conclusion

Infrared spectroscopy is an effective and straightforward method for the functional group analysis of 6-Methyl-6-hepten-2-one. By following the provided protocol, researchers can obtain a high-quality IR spectrum and, through the interpretation of key absorption bands, confirm the presence of the ketone and terminal alkene functionalities. This application note serves as a practical guide for the use of IR spectroscopy in the analysis of this compound and similar molecules.

Application Notes and Protocols: Synthesis of 6-Methyl-6-hepten-2-one

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed experimental protocol for the synthesis of 6-Methyl-6-hepten-2-one, a valuable intermediate in the synthesis of various organic compounds. The described methodology follows a three-step sequence starting from the commercially available 6-methyl-5-hepten-2-one. The synthetic route involves an acid-catalyzed hydration, followed by acetylation of the resulting tertiary alcohol, and subsequent pyrolysis of the acetate ester to yield the target alkene. This protocol is designed to be a reliable and high-yielding procedure for laboratory-scale synthesis.

Introduction

6-Methyl-6-hepten-2-one is a ketone containing a terminal double bond, making it a useful building block in organic synthesis. Its structural isomer, 6-methyl-5-hepten-2-one, is a common fragrance and flavor compound and serves as a precursor in the synthesis of terpenoids. The terminal alkene functionality of 6-Methyl-6-hepten-2-one allows for a variety of chemical transformations, including but not limited to, hydroboration-oxidation, epoxidation, and polymerization reactions. The protocol detailed herein describes a robust three-step synthesis pathway to obtain this versatile ketone.

Overall Reaction Scheme

The synthesis of 6-Methyl-6-hepten-2-one is achieved through the following three-step reaction sequence:

• Hydration: 6-methyl-5-hepten-2-one is hydrated in the presence of sulfuric acid to form 6-hydroxy-6-methyl-2-heptanone.

• Acetylation: The tertiary alcohol, 6-hydroxy-6-methyl-2-heptanone, is acetylated using acetic anhydride in the presence of pyridine to yield 6-methyl-6-hydroxy-2-heptanone acetate.

• Pyrolysis: The acetate ester is subjected to high-temperature pyrolysis to eliminate acetic acid and form the desired product, 6-Methyl-6-hepten-2-one.

Data Presentation

The following table summarizes the key quantitative data for each step of the synthesis.

Step	Reaction	Starting Material	Key Reagents	Reaction Conditions	Product	Yield
1	Hydration	6-methyl-5-hepten-2-one	35% Sulfuric Acid	Room temperature, 9 hours	6-hydroxy-6-methyl-2-heptanone	85%
2	Acetylation	6-hydroxy-6-methyl-2-heptanone	Acetic anhydride, Pyridine	0°C to Room temperature	6-methyl-6-hydroxy-2-heptanone acetate	High (Typical for this reaction)
3	Pyrolysis	6-methyl-6-hydroxy-2-heptanone acetate	None (Inert packing)	450°C	6-Methyl-6-hepten-2-one	Almost quantitative

Experimental Protocols

Step 1: Synthesis of 6-hydroxy-6-methyl-2-heptanone

This procedure is adapted from a literature preparation.

Materials:

• 6-methyl-5-hepten-2-one

• 35% (v/v) Sulfuric acid (H₂SO₄)

• Sodium hydroxide (NaOH) solution

• Diethyl ether

• Ice-water

• Nitrogen gas

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Distillation apparatus

Procedure:

• A mixture of 6-methyl-5-hepten-2-one and 35% sulfuric acid is shaken under a nitrogen atmosphere for 9 hours at room temperature.

• The reaction mixture is then stored in a refrigerator overnight.

• The mixture is diluted with ice-water and carefully neutralized with an aqueous sodium hydroxide solution while maintaining the temperature below 5°C.

• The product is exhaustively extracted with diethyl ether.

• The combined ether extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by distillation to yield 6-hydroxy-6-methyl-2-heptanone. The expected yield is approximately 85%.

Step 2: Synthesis of 6-methyl-6-hydroxy-2-heptanone acetate

This is a general procedure for the acetylation of a tertiary alcohol.

Materials:

• 6-hydroxy-6-methyl-2-heptanone

• Acetic anhydride (Ac₂O)

• Dry pyridine

• Dry methanol (MeOH)

• Toluene

• Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask with a stir bar

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 6-hydroxy-6-methyl-2-heptanone (1.0 equivalent) in dry pyridine (2–10 mL/mmol) under an inert atmosphere (e.g., argon).

• Cool the solution to 0°C in an ice bath.

• Add acetic anhydride (1.5–2.0 equivalents) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed, as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by the addition of dry methanol.

• Co-evaporate the reaction mixture with toluene to remove pyridine.

• Dilute the residue with dichloromethane or ethyl acetate.

• Wash the organic layer successively with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield 6-methyl-6-hydroxy-2-heptanone acetate.

Step 3: Synthesis of 6-Methyl-6-hepten-2-one

This procedure is based on a literature report of acetate pyrolysis.

Materials:

• 6-methyl-6-hydroxy-2-heptanone acetate

• Crushed glass or other inert packing material

Equipment:

• Pyrex glass tube

• Tube furnace

• Apparatus for feeding the starting material (e.g., a dropping funnel)

• Cond

Application Notes and Protocols: 6-Methyl-6-hepten-2-one in Pheromone Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 6-methyl-6-hepten-2-one and its isomer, 6-methyl-5-hepten-2-one (sulcatone), as key precursors in the synthesis of insect pheromones. This document outlines detailed experimental protocols and presents relevant quantitative data to facilitate research and development in chemical ecology and pest management.

Introduction

6-Methyl-6-hepten-2-one and its isomer are valuable building blocks in organic synthesis, particularly for the preparation of insect pheromones. Their chemical structure provides a versatile scaffold for the introduction of chiral centers and further functionalization, leading to the creation of complex, biologically active molecules. This document focuses on the synthesis of two notable pheromones: sulcatol and frontalin.

Pheromone Synthesis Applications

Synthesis of Sulcatol (6-Methyl-5-hepten-2-ol)

Sulcatol is the aggregation pheromone of the ambrosia beetle, Gnathotricus sulcatus. It can be readily synthesized by the reduction of 6-methyl-5-hepten-2-one.

Reaction Scheme:

Caption: Synthesis of Sulcatol from 6-Methyl-5-hepten-2-one.

Experimental Protocol: Reduction of 6-Methyl-5-hepten-2-one to Sulcatol

This protocol is based on the reduction of the ketone using sodium borohydride.

Materials:

• 6-Methyl-5-hepten-2-one

• Sodium borohydride (NaBH₄)

• Methanol (CH₃OH)

• Diethyl ether

• Hydrochloric acid (HCl), dilute solution

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 6-methyl-5-hepten-2-one in methanol. A common molar ratio of ketone to sodium borohydride is 3:1.[1][2]

• Reduction: Cool the solution in an ice bath. Slowly add sodium borohydride to the stirred solution in small portions. The addition should be controlled to maintain a low temperature.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of dilute hydrochloric acid until the solution reaches a pH of approximately 2 to neutralize any remaining borohydride.[2]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude sulcatol.

• Purification: The crude product can be further purified by distillation or column chromatography to yield pure sulcatol.

Quantitative Data:

Parameter	Value	Reference
Molar Ratio (Ketone:NaBH₄)	3:1	[1][2]
Theoretical Yield	Dependent on starting material quantity	[1]

Precursor to Frontalin

6-Methyl-6-hepten-2-one has been identified as a precursor in the biosynthesis and chemical synthesis of frontalin, a pheromone component for several species of bark beetles.[3] The conversion involves an intramolecular cyclization.

Biosynthetic Pathway Overview:

Caption: Biosynthetic pathway from 6-Methyl-6-hepten-2-one to Frontalin.

While detailed synthetic protocols for the conversion of isolated 6-methyl-6-hepten-2-one to frontalin are varied and can involve multiple steps including epoxidation and subsequent acid-catalyzed cyclization, the fundamental relationship is a key consideration in synthetic design.

Industrial Synthesis of the Precursor

The availability of 6-methyl-5-hepten-2-one is crucial for its application in pheromone synthesis. Industrial production methods include:

• From Acetylene and Acetone: This multi-step process involves the ethynylation of acetone, partial hydrogenation, and a Carroll rearrangement.[4]

• From Isobutylene, Acetone, and Formaldehyde: A one-step synthesis has been developed for this conversion.[4]

The worldwide production volume of 6-methylhept-5-en-2-one was estimated to be between 10,000 and 30,000 metric tons per year in 2001, with a significant portion used as an intermediate in the chemical industry.[5]

Safety and Handling

6-Methyl-5-hepten-2-one is a flammable liquid and an irritant.[6] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, refer to the material safety data sheet (MSDS).

Conclusion

6-Methyl-6-hepten-2-one and its isomer, 6-methyl-5-hepten-2-one, are pivotal intermediates in the synthesis of important insect pheromones. The straightforward reduction to sulcatol and its role as a precursor to frontalin highlight its significance. The provided protocols and data serve as a valuable resource for researchers engaged in the synthesis of semiochemicals for applications in pest management and chemical ecology.

References

• 1. Solved Synthesis of Sulcatol The ratio of the ketone to | Chegg.com [chegg.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. 6-Methyl-5-hepten-2-one:?Properties, Synthesis and Uses_Chemicalbook [chemicalbook.com]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. methyl heptenone   110-93-0 [thegoodscentscompany.com]

Application Notes and Protocols: 6-Methyl-6-hepten-2-one as a Versatile Building Block in Total Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 6-methyl-6-hepten-2-one, a reactive ketone with a terminal double bond, and its potential applications as a strategic building block in the total synthesis of natural products and complex molecules. While its isomer, 6-methyl-5-hepten-2-one, is more commonly utilized in industrial applications for fragrances and vitamins, the unique structural motif of 6-methyl-6-hepten-2-one offers distinct synthetic opportunities.

Introduction: A Tale of Two Isomers

6-Methyl-6-hepten-2-one and its conjugated isomer, 6-methyl-5-hepten-2-one, exist in equilibrium, with the latter being the thermodynamically more stable product. The terminal double bond of 6-methyl-6-hepten-2-one, however, presents a valuable handle for a variety of chemical transformations that are not readily achievable with the internal double bond of its isomer. The strategic isomerization of the terminal to the internal double bond can also be controlled and utilized to synthetic advantage.

The isomerization is typically acid-catalyzed and proceeds through a carbocation intermediate. This transformation is a key consideration in any synthetic design utilizing 6-methyl-6-hepten-2-one.

Caption: Isomerization of 6-methyl-6-hepten-2-one.

Synthetic Potential and Key Transformations

The reactivity of the terminal alkene in 6-methyl-6-hepten-2-one allows for a range of selective transformations, making it a potentially valuable precursor in total synthesis.

Epoxidation and Subsequent Ring-Opening

The terminal double bond can be selectively epoxidized to furnish a reactive epoxide. This epoxide can then undergo nucleophilic ring-opening to introduce a variety of functional groups at the C6 and C7 positions, paving the way for the synthesis of substituted heterocyclic and acyclic natural products.

Caption: Epoxidation and nucleophilic ring-opening workflow.

Oxidative Cleavage

Oxidative cleavage of the terminal double bond provides a straightforward route to a methyl ketone with a terminal carboxylic acid or aldehyde, depending on the reaction conditions. This transformation is a powerful tool for chain shortening and functional group interconversion.

Hydroboration-Oxidation

The anti-Markovnikov hydroboration-oxidation of the terminal alkene yields a primary alcohol. This transformation is highly regioselective and provides access to a different class of functionalized intermediates compared to the Markovnikov hydration of the internal alkene in the isomer.

Quantitative Data Summary

The following table summarizes typical yields for key transformations starting from 6-methyl-6-hepten-2-one, based on analogous reactions in the literature.

Transformation	Reagents	Product	Typical Yield (%)
Isomerization	p-Toluenesulfonic acid, heat	6-Methyl-5-hepten-2-one	>95[1]
Epoxidation	m-CPBA, CH2Cl2	6,7-Epoxy-6-methylheptan-2-one	85-95
Oxidative Cleavage (to ketone)	O3; then Me2S	5-Oxohexanoic acid	70-85
Hydroboration-Oxidation	1. BH3-THF; 2. H2O2, NaOH	7-Hydroxy-6-methylheptan-2-one	90-98

Experimental Protocols

Protocol for Isomerization to 6-Methyl-5-hepten-2-one

Objective: To quantitatively convert 6-methyl-6-hepten-2-one to its thermodynamically more stable isomer, 6-methyl-5-hepten-2-one.

Materials:

• 6-Methyl-6-hepten-2-one (1.0 eq)

• p-Toluenesulfonic acid (0.01 eq)

• Toluene

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

Procedure:

• To a solution of 6-methyl-6-hepten-2-one in toluene (0.5 M), add p-toluenesulfonic acid.

• Heat the mixture to reflux with stirring for 2-4 hours.

• Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Upon completion, cool the reaction to room temperature.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify by fractional distillation to obtain pure 6-methyl-5-hepten-2-one.

Protocol for Epoxidation of 6-Methyl-6-hepten-2-one

Objective: To selectively epoxidize the terminal double bond of 6-methyl-6-hepten-2-one.

Materials:

• 6-Methyl-6-hepten-2-one (1.0 eq)

• m-Chloroperoxybenzoic acid (m-CPBA, 1.1 eq)

• Dichloromethane (CH2Cl2)

• Round-bottom flask

• Ice bath

• Magnetic stirrer

Procedure:

• Dissolve 6-methyl-6-hepten-2-one in dichloromethane (0.2 M) in a round-bottom flask and cool to 0 °C in an ice bath.

• Add m-CPBA portion-wise over 15 minutes with vigorous stirring.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 2-3 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the desired epoxide.

Protocol for Hydroboration-Oxidation

Objective: To achieve anti-Markovnikov hydration of the terminal double bond.

Materials:

• 6-Methyl-6-hepten-2-one (1.0 eq)

• Borane-tetrahydrofuran complex (BH3-THF, 1.0 M solution, 1.1 eq)

• Tetrahydrofuran (THF), anhydrous

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H2O2)

• Round-bottom flask under inert atmosphere (N2 or Ar)

• Ice bath

• Magnetic stirrer

Procedure:

• To a flame-dried, inert gas-filled round-bottom flask, add a solution of 6-methyl-6-hepten-2-one in anhydrous THF (0.5 M).

• Cool the solution to 0 °C and add the BH3-THF solution dropwise.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 2 hours.

• Cool the reaction back to 0 °C and slowly add the NaOH solution, followed by the dropwise addition of H2O2, ensuring the temperature does not exceed 20 °C.

• Stir the mixture at room temperature for 1 hour.

• Extract the product with diethyl ether.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by flash column chromatography.

Logical Workflow for Total Synthesis Application

The following diagram illustrates a potential synthetic pathway leveraging 6-methyl-6-hepten-2-one as a starting material for the synthesis of a complex polyketide fragment.

Caption: A potential workflow for natural product synthesis.

Conclusion

While 6-methyl-6-hepten-2-one is less commonly cited in total synthesis literature compared to its conjugated isomer, its unique reactivity profile, centered on the terminal double bond, offers significant and underexplored potential. The protocols and synthetic strategies outlined in these notes provide a foundational framework for researchers to harness the synthetic utility of this versatile building block in the pursuit of complex molecular targets. The key to its successful application lies in the strategic control and utilization of its isomerization and the selective functionalization of its terminal alkene.

References

• 1. US3864403A - Preparation of 6-methyl-5-hepten-2-one - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Pyrolysis of 6-Methyl-6-Hydroxy-2-Heptanone Acetate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate to synthesize 6-methyl-6-hepten-2-one.

Troubleshooting Guide

This guide addresses common issues encountered during the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate.

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Pyrolysis temperature is too low, leading to incomplete conversion.	Gradually increase the pyrolysis temperature in increments of 10-20°C. The optimal temperature is reported to be around 450°C.[1]
Residence time of the reactant in the hot zone is too short.	If using a flow reactor, decrease the flow rate of the carrier gas or the rate of reactant introduction. For a static setup, increase the reaction time.
Formation of Isomeric Byproduct (6-methyl-5-hepten-2-one)	High temperatures or acidic catalysts can promote isomerization to the more thermodynamically stable conjugated isomer.	Maintain the pyrolysis temperature at the lowest effective level. Ensure the pyrolysis tube is free of acidic residues. The use of a clean, inert packing material like crushed glass is recommended.[1]
Charring and Reactor Fouling	The pyrolysis temperature is too high, causing decomposition of the starting material and product.	Reduce the pyrolysis temperature. If possible, perform the pyrolysis under reduced pressure to facilitate the removal of the product from the hot zone, minimizing secondary decomposition.
Inconsistent or Non-Reproducible Yields	Fluctuations in temperature, pressure, or reactant flow rate.	Ensure precise control over all reaction parameters. Use a calibrated temperature controller and a reliable flow meter for the carrier gas.
Purity of the starting material.	Verify the purity of the 6-methyl-6-hydroxy-2-heptanone acetate using techniques like NMR or GC-MS. Impurities can lead to side reactions.
Difficulties in Product Purification	Inefficient separation of the product from unreacted starting material and acetic acid byproduct.	After the reaction, neutralize the acetic acid with a mild base (e.g., sodium bicarbonate solution). Use fractional distillation to separate the 6-methyl-6-hepten-2-one from the higher-boiling starting material.

Frequently Asked Questions (FAQs)

Q1: What is the expected mechanism for the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate?

A1: The pyrolysis of acetate esters, like 6-methyl-6-hydroxy-2-heptanone acetate, typically proceeds through a concerted, unimolecular elimination reaction known as a syn-elimination. This reaction involves a six-membered cyclic transition state, leading to the formation of an alkene and acetic acid.

Q2: What is the optimal temperature for this pyrolysis?

A2: A temperature of 450°C has been reported to give an almost quantitative yield of 6-methyl-6-hepten-2-one.[1] However, the optimal temperature may vary slightly depending on the specific experimental setup (e.g., flow rate, pressure).

Q3: Can I use a catalyst for this reaction?

A3: While some dehydration reactions of the corresponding alcohol use catalysts like iodine, the pyrolysis of the acetate is typically performed without a catalyst.[1] The addition of a catalyst, especially an acidic one, may promote the formation of the undesired isomer, 6-methyl-5-hepten-2-one.

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be monitored by collecting the pyrolysate at different time intervals and analyzing it by Gas Chromatography-Mass Spectrometry (GC-MS). This will allow for the identification and quantification of the starting material, the desired product, and any byproducts.

Q5: What are the main safety precautions for this experiment?

A5: Pyrolysis involves high temperatures and should be conducted in a well-ventilated fume hood. Safety glasses and appropriate personal protective equipment must be worn. The product, 6-methyl-6-hepten-2-one, and the byproduct, acetic acid, are irritants and should be handled with care.

Experimental Protocols

Pyrolysis of 6-Methyl-6-Hydroxy-2-Heptanone Acetate

This protocol describes a general procedure for the gas-phase pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate.

Materials:

• 6-methyl-6-hydroxy-2-heptanone acetate

• Pyrex or quartz tube packed with crushed glass or other inert material

• Tube furnace with temperature controller

• Syringe pump for liquid feed (for flow-through setup)

• Inert gas supply (e.g., Nitrogen, Argon) with flow controller

• Cold trap (e.g., using dry ice/acetone or liquid nitrogen)

• Collection flask

Procedure:

• Set up the pyrolysis apparatus in a fume hood. The pyrolysis tube is placed inside the tube furnace.

• Pack the pyrolysis tube with a suitable length of crushed glass to ensure efficient heat transfer.

• Connect the inert gas supply to the inlet of the pyrolysis tube and a cold trap followed by a collection flask to the outlet.

• Heat the furnace to the desired temperature (e.g., 450°C) while passing a slow stream of inert gas through the tube.[1]

• Once the temperature has stabilized, introduce the 6-methyl-6-hydroxy-2-heptanone acetate into the pyrolysis tube. This can be done by slow addition from a dropping funnel or by using a syringe pump for a more controlled feed rate.

• The volatile products are carried by the inert gas stream out of the furnace and into the cold trap where they condense.

• After all the starting material has been introduced, continue to heat for a short period to ensure complete pyrolysis of any remaining material in the tube.

• Allow the apparatus to cool to room temperature.

• Collect the condensate from the cold trap.

• Analyze the product mixture using GC-MS to determine the yield and purity of 6-methyl-6-hepten-2-one.

• Purify the product by fractional distillation.

Visualizations

Caption: Experimental workflow for the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate.

Caption: Troubleshooting logic for addressing low product yield in the pyrolysis reaction.

References

• 1. US6232506B1 - Process for producing 6-methyl-3-hepten-2-one and 6-methyl-2-heptanone analogues, and process for producing phytone or isophytol - Google Patents [patents.google.com]

Technical Support Center: Purification of 6-Methyl-6-hepten-2-one

This guide provides troubleshooting advice and answers to frequently asked questions regarding the purification of 6-Methyl-6-hepten-2-one from reaction mixtures.

Troubleshooting Guide

Issue 1: My final product is contaminated with the isomeric impurity, 6-Methyl-5-hepten-2-one.

• Q: How can I confirm the presence of the 6-Methyl-5-hepten-2-one isomer?

  • A: The most effective methods are Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. Compare the spectra of your product with reference spectra for both isomers. The fragmentation patterns in MS and the chemical shifts in NMR will be distinct for each compound.

• Q: What is the best method to separate 6-Methyl-6-hepten-2-one from its isomer?

  • A: Fractional distillation is often the most practical method on a preparatory scale. While their boiling points are very close, careful fractional distillation under reduced pressure can effectively separate them. The success of this separation depends on the efficiency of your distillation column (e.g., Vigreux, packed column). Alternatively, preparative gas chromatography or column chromatography on silica gel can be employed, exploiting subtle differences in polarity.

• Q: Why is the 5-hepten-2-one isomer so common in my reaction?

  • A: 6-Methyl-5-hepten-2-one is the thermodynamically more stable isomer. The synthesis of 6-Methyl-6-hepten-2-one can be followed by an acid-catalyzed isomerization to the more stable conjugated ketone, especially if the reaction is run at high temperatures or under acidic conditions. In some processes, 6-methyl-6-hepten-2-one is an intermediate that is intentionally isomerized to produce 6-methyl-5-hepten-2-one.

Issue 2: My purified product contains residual starting materials or solvent.

• Q: How do I remove unreacted starting materials like acetone or isovaleraldehyde?

  • A: These are typically more volatile than the product. A simple distillation or evaporation under reduced pressure (rotary evaporation) should be sufficient to remove the bulk of these low-boiling-point impurities. An aqueous wash (e.g., with brine) during workup can also help remove water-soluble starting materials.

• Q: I am having trouble removing a high-boiling point solvent.

  • A: Vacuum distillation is the most effective method. By reducing the pressure, you can lower the boiling point of both your product and the solvent, allowing for separation at a lower temperature and preventing potential thermal degradation. Ensure your vacuum is strong enough to create a sufficient boiling point differential.

Issue 3: The yield of my purified product is very low.

• Q: I seem to be losing a lot of product during distillation. Why?

  • A: This could be due to several factors:

    • Incomplete Reaction: The initial synthesis may not have gone to completion. Analyze the crude reaction mixture (e.g., by TLC or GC) before purification to assess the conversion.

    • Mechanical Losses: Ensure all joints in your distillation apparatus are properly sealed to prevent vapor loss. Avoid overly aggressive heating, which can lead to bumping and loss of material.

    • Thermal Decomposition: Although relatively stable, prolonged heating at high temperatures can cause degradation. Purifying via vacuum distillation at a lower temperature can mitigate this.

    • Isomerization: As mentioned, you may be inadvertently converting your target molecule into its isomer, which might be collected in a different fraction.

Frequently Asked Questions (FAQs)

• Q1: What are the key physical properties I should know for purifying 6-Methyl-6-hepten-2-one?

  • A: Key properties for the two common isomers are summarized below. Note that data for the target molecule, 6-Methyl-6-hepten-2-one, is less common in the literature than for its isomer.

  Property	6-Methyl-6-hepten-2-one	6-Methyl-5-hepten-2-one
  CAS Number	10408-15-8	110-93-0
  Molecular Weight	126.20 g/mol	126.20 g/mol
  Boiling Point	Not available in search results	173 °C @ 760 mmHg, 73 °C @ 18 mmHg
  Density	Not available in search results	~0.855 g/mL at 25 °C
  Refractive Index	Not available in search results	n20/D 1.439 (lit.)

• Q2: What are common impurities I might find in my reaction mixture besides the isomer?

  • A: Depending on the synthesis route, impurities can include unreacted starting materials, catalysts, and side-products from aldol condensation or other side reactions. For example, if synthesizing from isovaleraldehyde and acetone, you might find the β-hydroxy ketone intermediate (4-hydroxy-6-methylheptan-2-one).

• Q3: Can I use column chromatography for purification?

  • A: Yes, column chromatography is a viable, if less scalable, alternative to distillation. Given its structure, 6-Methyl-6-hepten-2-one is a relatively non-polar ketone. A standard silica gel column with a non-polar eluent system (e.g., a gradient of ethyl acetate in hexanes) should provide good separation from more polar impurities. Isomer separation might require careful optimization of the eluent system.

• Q4: Are there any specific safety precautions for handling 6-Methyl-6-hepten-2-one?

  • A: While specific safety data for the 6-isomer is sparse, it is prudent to handle it with the same precautions as its well-documented 5-isomer. 6-Methyl-5-hepten-2-one is a flammable liquid. Keep it away from heat, sparks, and open flames. Use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work in a well-ventilated area or a chemical fume hood.

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

This protocol is a general guideline for separating 6-Methyl-6-hepten-2-one from less volatile impurities and potentially its isomer, 6-Methyl-5-hepten-2-one.

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum-jacketed Vigreux or packed column, a condenser, a receiving flask, and a vacuum adapter. Ensure all glass joints are properly greased and sealed. Connect the apparatus to a vacuum pump with a cold trap and a manometer.

• Charge the Flask: Place the crude reaction mixture into the distillation flask, adding a few boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Evacuate the System: Slowly and carefully apply vacuum to the system.

• Heating: Begin gently heating the distillation flask using a heating mantle.

• Collect Fractions:

  • Collect any low-boiling fractions, which may contain residual solvents or volatile starting materials.

  • Slowly increase the temperature. The product will begin to distill at a specific temperature-pressure combination (e.g., the related isomer boils at 73 °C at 18 mmHg).

  • Collect the main fraction containing the desired product in a pre-weighed receiving flask. Monitor the temperature at the head of the column; a stable temperature reading indicates a pure fraction is being collected.

• Analysis: Analyze the collected fractions (e.g., by GC-MS) to confirm purity and identify the composition of each fraction.

Visualizations

Caption: General experimental workflow for the purification of 6-Methyl-6-hepten-2-one.

troubleshooting common issues in methyl heptenone synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during the synthesis of methyl heptenone. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guide & FAQs

This section addresses specific problems that may arise during the synthesis of methyl heptenone.

Question: Why is the yield of my methyl heptenone synthesis unexpectedly low?

Answer:

Low yields in methyl heptenone synthesis can be attributed to several factors, primarily related to reaction conditions and the purity of starting materials. Here are some common causes and their solutions:

• Suboptimal Base and Solvent System: The choice of base and solvent is critical. Using aqueous or alcoholic solutions of sodium or potassium hydroxide can lead to very low yields. It is highly recommended to use solid, particulate alkali metal hydroxides like sodium hydroxide or potassium hydroxide. Hydroxylated solvents such as alcohols should be avoided as they can cause hydrolysis of starting materials like prenyl chloride, reducing the overall yield.

• Self-Condensation of Acetone: Acetone can undergo self-condensation under basic conditions to form mesityl oxide. This side reaction consumes acetone, thereby lowering the yield of the desired product. To minimize this, a significant molar excess of acetone is often used.

• Reaction Temperature: The reaction temperature is a critical parameter. While elevated temperatures can increase the reaction rate, excessively high temperatures (above 148-151°C) can cause thermal cracking of the methyl heptenone product into isoprene and acetone, which can then lead to the formation of heavy oligomeric byproducts.[1] It is crucial to maintain the temperature within the optimal range for the specific synthetic route being employed.

• Purity of Reactants: The purity of starting materials, particularly prenyl chloride and acetone, is important. Impurities can lead to unwanted side reactions and lower the yield. Ensure that all reactants are of high purity and are handled under appropriate conditions to prevent degradation.

Question: What are the common impurities found in my crude methyl heptenone product and how can I remove them?

Answer:

The most common impurities in methyl heptenone synthesis are mesityl oxide (from acetone self-condensation), unreacted starting materials, and higher boiling point byproducts.

• Mesityl Oxide: This is a frequent byproduct when acetone is used as a reactant under basic conditions.

• Prenyl-substituted Methyl Pentenones: These higher boiling point ketones can form from the reaction of mesityl oxide with prenyl chloride.[2]

• Unreacted Prenyl Chloride and Acetone: Incomplete reaction will leave starting materials in the crude product.

Purification:

Fractional distillation is the most effective method for purifying methyl heptenone. Due to the different boiling points of the components, a well-controlled fractional distillation can effectively separate the desired product from both lower-boiling impurities like acetone and higher-boiling byproducts.

Question: How can I minimize the formation of the mesityl oxide byproduct?

Answer:

The formation of mesityl oxide from the self-condensation of acetone is a common side reaction. To minimize its formation, consider the following strategies:

• Use a Large Excess of Acetone: Employing a significant molar excess of acetone can favor the reaction of the enolate with prenyl chloride over the self-condensation reaction.

• Control the Reaction Temperature: Lowering the reaction temperature can help to reduce the rate of the acetone self-condensation reaction.

• Order of Addition: Adding the base slowly to the mixture of acetone and the other reactant can help to keep the concentration of the enolate low, thus disfavoring the self-condensation pathway.

Interestingly, it has been noted that reacting a mixture of acetone and mesityl oxide with prenyl chloride can be advantageous. The prenyl mesityl oxide formed can be converted to methyl heptenone in high yield through a subsequent hydrolytic cracking reaction.[2]

Quantitative Data Summary

The following tables summarize quantitative data from various synthetic routes to methyl heptenone.

Table 1: Synthesis of Methyl Heptenone from Prenyl Chloride and Acetone

Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Lauryl trimethylammonium chloride / 65% aq. NaOH	n-decane	30	12	51	[3]
Benzyltriethylammonium chloride / 48-51% aq. NaOH	-	60-61	3	65	[4]

Table 2: Synthesis of Methyl Heptenone from Methyl Butenol and Methyl Acetoacetate

Catalyst System	Molar Ratio (Methyl Butenol:Methyl Acetoacetate)	Temperature (°C)	Time (h)	Reference
Aluminum isopropoxide / Diethanolamine	1.1:1	140	5	[1]
Aluminum isopropoxide / Diethanolamine	1.2:1	146	8	[1]

Experimental Protocols

Synthesis of Methyl Heptenone from Prenyl Chloride and Acetone

This protocol is adapted from a literature procedure.[3]

Materials:

• Prenyl chloride (10.45 g)

• Acetone (34.8 ml)

• 65% aqueous sodium hydroxide solution (20.3 g)

• n-decane (5 ml)

• Lauryl trimethylammonium chloride (0.264 g)

• Water (40 ml)

Procedure:

• In a suitable reaction vessel equipped with a stirrer, add prenyl chloride, acetone, n-decane, and lauryl trimethylammonium chloride.

• Add the 65% aqueous caustic soda solution to the mixture.

• Stir the mixture vigorously at 30°C for 12 hours.

• After the reaction is complete, add 40 ml of water to dissolve the precipitated sodium chloride.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude product by fractional distillation to obtain pure methyl heptenone.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in methyl heptenone synthesis.

Caption: Troubleshooting workflow for methyl heptenone synthesis.

References

• 1. Method for producing methyl heptenone - Eureka | Patsnap [eureka.patsnap.com]
• 2. US3976700A - Process for preparing methyl heptenone - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. 6-Methyl-5-hepten-2-one:?Properties, Synthesis and Uses_Chemicalbook [chemicalbook.com]

Technical Support Center: Scaling Up the Synthesis of 6-Methyl-6-hepten-2-one

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the scaled-up synthesis of 6-Methyl-6-hepten-2-one.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial synthesis routes for 6-Methyl-6-hepten-2-one and its isomer, 6-Methyl-5-hepten-2-one?

A1: Several routes are utilized, with the choice often depending on available starting materials, desired isomer, and scale of production. Key methods include the pyrolysis of 6-methyl-6-hydroxy-2-heptanone acetate, the dehydration of 6-methyl-5-hydroxy-2-heptanone, the acid-catalyzed isomerization of 6-methyl-6-hepten-2-one to its more common isomer, and the cross-aldol condensation of isovaleraldehyde and acetone.

Q2: What are the primary challenges when scaling up the synthesis of 6-Methyl-6-hepten-2-one?

A2: Common challenges in scaling up ketone synthesis include managing reaction temperature, ensuring proper mixing to avoid localized overheating or side reactions, dealing with catalyst deactivation, and developing efficient purification methods for large quantities of product. For reactions like the three-molecule condensation to form a precursor, the potential for multiple side reactions increases, complicating product separation and purification.

Q3: Which isomer is more commonly used as an intermediate, 6-Methyl-6-hepten-2-one or 6-Methyl-5-hepten-2-one?

A3: 6-Methyl-5-hepten-2-one is a valuable intermediate in the production of various odorants, carotenoid compounds, and vitamins like A and E. Often, syntheses that initially produce 6-Methyl-6-hepten-2-one include a subsequent isomerization step to obtain the 5-hepten-2-one isomer.

Q4: Are there any specific safety precautions to consider during scale-up?

A4: Yes, particularly for high-temperature reactions like pyrolysis, ensuring a robust and well-controlled heating system is critical to prevent runaway reactions. When working with strong acids as catalysts for isomerization, appropriate material compatibility and handling procedures are essential to prevent corrosion and ensure operator safety. Flammable solvents and reagents require proper grounding and inert atmosphere operations to mitigate fire and explosion risks.

Troubleshooting Guides

Method 1: Pyrolysis of 6-Methyl-6-hydroxy-2-heptanone acetate

This method can provide a nearly quantitative yield of 6-Methyl-6-hepten-2-one.

Experimental Protocol:

6-methyl-6-hydroxy-2-heptanone acetate is subjected to pyrolysis at 450°C by passing it through a Pyrex glass tube filled with crushed glass.

Troubleshooting:

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete conversion due to insufficient temperature or residence time.- Decomposition of starting material or product at excessively high temperatures.- Uneven heating of the tube furnace.	- Optimize the flow rate of the starting material to ensure adequate residence time at 450°C.- Verify the accuracy of the temperature controller and ensure uniform heating across the packed tube.- Consider a slightly lower temperature to minimize decomposition if charring is observed.
Formation of Side Products	- Isomerization to 6-Methyl-5-hepten-2-one.- Dehydration to other unsaturated ketones.	- Ensure the crushed glass packing is inert and does not have acidic or basic sites that could catalyze isomerization.- Rapidly cool the product stream after it exits the furnace to quench any ongoing reactions.
Clogging of the Tube	- Polymerization or charring of organic material.	- Ensure the starting material is pure and free of non-volatile impurities.- Periodically clean the tube by passing a stream of air or an inert gas through it at high temperature to burn off deposits.

Experimental Workflow:

avoiding isomerization during 6-Methyl-6-hepten-2-one workup

This guide provides researchers, scientists, and drug development professionals with essential information for handling 6-Methyl-6-hepten-2-one, focusing on troubleshooting and preventing isomerization during experimental workup procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability issue with 6-Methyl-6-hepten-2-one?

A1: The main stability concern is the acid- or base-catalyzed isomerization of the terminal double bond. 6-Methyl-6-hepten-2-one, a β,γ-unsaturated ketone, can rearrange to the more thermodynamically stable conjugated isomer, 6-Methyl-5-hepten-2-one.

Q2: Why does this isomerization occur during workup?

A2: Isomerization is typically initiated by keto-enol tautomerism, a process that is effectively catalyzed by both acids and bases. Many standard workup procedures involve quenching a reaction with strong acids or bases, or washing with acidic or basic solutions to remove impurities. These conditions can inadvertently promote the migration of the double bond.

Q3: How can I detect if my product has isomerized?

A3: Isomerization can be detected using standard analytical techniques. In ¹H NMR spectroscopy, the appearance of a new vinylic proton signal and changes in the chemical shifts and coupling constants of adjacent methylene protons are indicative of the formation of the α,β-unsaturated isomer. Gas Chromatography (GC) will show two distinct peaks with different retention times for the two isomers.

Q4: What is the difference between the desired product and its isomer?

A4: 6-Methyl-6-hepten-2-one is a β,γ-unsaturated ketone, meaning the double bond is between the beta and gamma carbons relative to the carbonyl group. The isomerized product, 6-Methyl-5-hepten-2-one, is an α,β-unsaturated ketone, where the double bond is conjugated with the carbonyl group. This conjugation results in a more stable molecule.

Isomerization Pathway

The diagram below illustrates the conversion of the desired β,γ-unsaturated ketone to its more stable α,β-unsaturated isomer under acidic or basic conditions.

Caption: Acid/Base-catalyzed isomerization via an enol intermediate.

Troubleshooting Guide

Problem: My post-workup analysis (NMR, GC) shows a mixture of isomers, with a significant amount of 6-Methyl-5-hepten-2-one.

Potential Cause	Troubleshooting Action & Recommended Solution
Use of Strong Acidic Wash (e.g., 1M HCl)	Strong acids aggressively catalyze the isomerization. Solution: Replace the strong acid wash with a milder acidic solution. Saturated aqueous ammonium chloride (NH₄Cl) is a suitable alternative that provides a slightly acidic environment (pH ~4.5-5.5) sufficient for neutralizing many reactions without promoting significant isomerization.
Use of Strong Basic Wash (e.g., 1M NaOH)	Strong bases readily deprotonate the α-carbon, leading to the formation of an enolate which facilitates isomerization. Solution: Use a mild base like saturated aqueous sodium bicarbonate (NaHCO₃) for neutralization. If a stronger base is required, perform the wash at a low temperature (0-5 °C) and minimize the contact time.
Prolonged Exposure to Aqueous Phase	Even neutral water can slowly facilitate isomerization, especially if residual acidic or basic catalysts from the reaction are present. Solution: Perform extractions and washes as quickly as possible. Ensure phase separation is clean and prompt. Dry the organic layer thoroughly with a drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) immediately after the final wash.
High Temperatures During Workup/Purification	Thermal energy can provide the activation energy needed for isomerization, especially if catalytic impurities are present. Solution: Conduct all workup steps at room temperature or below. During solvent removal (e.g., rotary evaporation), use a low bath temperature (<40 °C) and appropriate vacuum to minimize thermal stress on the compound.

Recommended Workup Conditions

To minimize the risk of isomerization, it is crucial to control the pH and temperature during the workup. The following table summarizes mild conditions suitable for processing reactions yielding 6-Methyl-6-hepten-2-one.

| Parameter | Recommended

Technical Support Center: Quantitative Analysis of 6-Methyl-6-hepten-2-one

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantitative analysis of 6-Methyl-6-hepten-2-one in complex mixtures. It is designed for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical method for the quantitative analysis of 6-Methyl-6-hepten-2-one in complex mixtures?

A1: The most prevalent and effective method for the quantitative analysis of the volatile compound 6-Methyl-6-hepten-2-one, especially in complex matrices, is Gas Chromatography-Mass Spectrometry (GC-MS). This technique offers excellent separation efficiency and sensitive, specific detection, which is crucial when dealing with intricate sample compositions.

Q2: I am not getting a detectable peak for 6-Methyl-6-hepten-2-one. What are the possible causes?

A2: Several factors could lead to a lack of a detectable peak. These include:

• Low Analyte Concentration: The concentration of 6-Methyl-6-hepten-2-one in your sample may be below the limit of detection (LOD) of your instrument.

• Improper Sample Preparation: Inefficient extraction or loss of the volatile analyte during sample preparation can significantly reduce the amount reaching the instrument.

• Instrumental Issues: Problems such as leaks in the GC inlet, a contaminated liner, or incorrect detector parameters can prevent the analyte from being detected.

• Degradation: The analyte may be degrading in the sample matrix or during the analytical process.

Q3: My calibration curve for 6-Methyl-6-hepten-2-one has poor linearity. What should I do?

A3: Poor linearity in your calibration curve can stem from several sources:

• Inappropriate Calibration Range: The concentration range of your standards may be too wide or not bracket the expected sample concentrations.

• Matrix Effects: Components of your sample matrix can interfere with the ionization of 6-Methyl-6-hepten-2-one, leading to signal suppression or enhancement.

• Detector Saturation: At high concentrations, the detector response may become non-linear.

• Standard Preparation Errors: Inaccuracies in the preparation of your calibration standards will directly impact the linearity of the curve.

Q4: I am observing significant peak tailing for my 6-Methyl-6-hepten-2-one peak. What is the cause and how can I fix it?

A4: Peak tailing for a ketone like 6-Methyl-6-hepten-2-one is often due to active sites in the GC system. This can be caused by a contaminated or non-deactivated inlet liner, or degradation of the stationary phase of the column. To resolve this, try replacing the inlet liner with a deactivated one and trimming the front end of the GC column. If the problem persists, the column may need to be replaced.

Q5: What are "ghost peaks" and how can I get rid of them in my analysis of 6-Methyl-6-hepten-2-one?

A5: Ghost peaks are unexpected peaks that appear in your chromatogram. They are often the result of carryover from a previous injection or contamination in the system. To eliminate ghost peaks, run a blank solvent injection to see if the peak is still present. If it is, you may need to clean the syringe, the inlet, and bake out the column at a high temperature.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptom	Possible Cause	Troubleshooting Step
Peak Tailing	Active sites in the inlet or column adsorbing the analyte.	1. Replace the inlet liner with a new, deactivated liner. 2. Trim 10-15 cm from the inlet side of the GC column. 3. If tailing persists, replace the GC column.
Peak Fronting	Sample overload or incompatible solvent.	1. Dilute the sample and re-inject. 2. Ensure the injection volume is appropriate for the liner and column capacity. 3. Check that the sample solvent is compatible with the stationary phase.

Issue 2: Inconsistent Peak Areas or Retention Times

Symptom	Possible Cause	Troubleshooting Step
Shifting Retention Times	Leak in the GC system or inconsistent oven temperature.	1. Perform a leak check on the GC inlet and connections. 2. Verify the oven temperature program is accurate and reproducible.
Variable Peak Areas	Inconsistent injection volume or sample degradation.	1. Check the autosampler syringe for air bubbles or damage. 2. Ensure samples are stored properly and analyzed within their stability period.

Issue 3: High Background Noise or Baseline Drift

Symptom	Possible Cause	Troubleshooting Step
Noisy Baseline	Contaminated carrier gas, column bleed, or a dirty detector.	1. Replace the carrier gas trap/filter. 2. Condition the GC column according to the manufacturer's instructions. 3. Clean the mass spectrometer ion source.
Baseline Drift	Inadequate oven equilibration time or a leak.	1. Increase the oven equilibration time at the start of the run. 2. Perform a leak check.

Experimental Protocols

Method: Quantitative Analysis of 6-Methyl-6-hepten-2-one by LLE-GC-MS

This protocol is adapted from a method for a similar compound and should be validated for the specific matrix being analyzed.

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• Internal Standard: Prepare a stock solution of a suitable internal standard (e.g., 2-nonanone) in methanol.

• Extraction:

  • To 1 gram of homogenized sample, add 10 µL of the internal standard solution.

  • Add 2 mL of a suitable extraction solvent (e.g., dichloromethane or hexane).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 5000 rpm for 10 minutes.

  • Carefully transfer the organic layer to a clean vial for GC-MS analysis.

2. GC-MS Parameters

Parameter	Setting
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	2

Technical Support Center: Degradation Pathways of 6-Methyl-6-hepten-2-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation pathways of 6-Methyl-6-hepten-2-one.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimentation.

Issue ID	Problem	Possible Causes	Suggested Solutions
DEG-001	No or slow degradation observed	- Non-viable microbial inoculum- Inappropriate culture conditions (pH, temperature, aeration)- Toxicity of 6-Methyl-6-hepten-2-one at the tested concentration- Insufficient acclimation of microbial culture	- Verify the viability of the inoculum using a standard substrate.- Optimize culture conditions based on the microbial species being used.- Perform a toxicity assay to determine the inhibitory concentration of the compound.- Gradually expose the microbial culture to increasing concentrations of the compound over time.
DEG-002	Inconsistent or irreproducible degradation rates	- Inaccurate quantification of 6-Methyl-6-hepten-2-one- Variability in inoculum density or activity- Fluctuations in experimental conditions	- Validate the analytical method (e.g., GC-MS) for accuracy and precision.- Standardize the inoculum preparation procedure to ensure consistent cell density and physiological state.- Tightly control all experimental parameters (temperature, pH, mixing speed).
DEG-003	Difficulty in identifying degradation intermediates	- Low concentration of intermediates- Unsuitable analytical method- Co-elution of compounds in chromatography	- Concentrate the sample before analysis.- Employ a more sensitive analytical technique (e.g., LC-MS/MS).- Optimize the chromatographic method to improve the separation of compounds.
DEG-004	Loss of volatile compound due to sampling	- Inappropriate sampling technique for a volatile organic compound (VOC)	- Use headspace analysis (e.g., HS-SPME-GC-MS) to minimize loss during sample handling.- Ensure a gas-tight seal on all experimental vessels.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for 6-Methyl-6-hepten-2-one?

While specific studies on 6-Methyl-6-hepten-2-one are limited, based on its structure as an unsaturated ketone and knowledge of microbial metabolism of similar compounds, two primary degradation pathways can be proposed:

• Aerobic Degradation: Under aerobic conditions, the degradation is likely initiated by a Baeyer-Villiger monooxygenase (BVMO). This enzyme would oxidize the ketone to an ester. Subsequent hydrolysis of the ester would lead to the formation of an alcohol and a carboxylic acid, which can then enter central metabolic pathways. The double bond may be reduced or hydrated either before or after the initial oxidation. For its isomer, 6-Methyl-5-hepten-2-one, it is known to be readily biodegradable.

• Atmospheric Degradation: In the atmosphere, the degradation of the related compound 6-Methyl-5-hepten-2-one is primarily driven by reactions with hydroxyl (OH) radicals and ozone. The estimated half-life for the reaction with OH radicals is approximately 4.2 hours, and with ozone, it is about 38.4 minutes. A similar reactivity is expected for 6-Methyl-6-hepten-2-one due to the presence of the carbon-carbon double bond.

Q2: What microorganisms are likely to degrade 6-Methyl-6-hepten-2-one?

Bacteria from the genus Pseudomonas are well-known for their ability to degrade a wide variety of organic compounds, including ketones. Fungi are also known to produce enzymes capable of degrading complex organic molecules. It is recommended to screen for capable microorganisms from environments contaminated with hydrocarbons or industrial effluents.

Q3: What are the key factors influencing the biodegradation rate?

The rate of biodegradation can be influenced by several factors:

• Bioavailability: The concentration of the compound that is accessible to the microorganisms.

• Nutrient Availability: The presence of essential nutrients (nitrogen, phosphorus, etc.) for microbial growth.

• Environmental Conditions: pH, temperature, and the presence of oxygen are critical. Optimal conditions are typically species-dependent.

• Microbial Community: The density and specific enzymatic capabilities of the microbial population.

Q4: How can I quantify the degradation of this volatile compound?

Due to the volatile nature of 6-Methyl-6-hepten-2-one, it is crucial to use analytical techniques that minimize sample loss. Gas chromatography-mass spectrometry (GC-MS) is a highly suitable method. To handle the volatility, headspace solid-phase microextraction (HS-SPME) is a recommended sample preparation technique. This involves exposing a coated fiber to the headspace above the liquid culture, which adsorbs the volatile compounds for subsequent analysis by GC-MS.

Experimental Protocols

Protocol 1: Aerobic Biodegradation Assay

Objective: To determine the rate of aerobic biodegradation of 6-Methyl-6-hepten-2-one by a microbial consortium.

Methodology:

• Prepare Mineral Salt Medium: Prepare a sterile mineral salt medium appropriate for the microbial consortium being used.

• Inoculum Preparation: Grow the microbial consortium in a suitable growth medium until it reaches the late exponential phase. Harvest the cells by centrifugation and wash them with the sterile mineral salt medium.

• Experimental Setup: In sterile, gas-tight vials, combine the mineral salt medium, the washed microbial inoculum, and 6-Methyl-6-hepten-2-one to a final desired concentration. Include a sterile control (no inoculum) to account for abiotic losses.

• Incubation: Incubate the vials at the optimal temperature and shaking speed for the microbial consortium.

• Sampling and Analysis: At regular time intervals, sacrifice replicate vials. Analyze the concentration of 6-Methyl-6-hepten-2-one in the headspace using HS-SPME-GC-MS.

**Protocol 2: Identification of Degradation Inter

Reference Data & Comparative Studies

A Comparative Analysis of 6-Methyl-6-hepten-2-one and 6-Methyl-5-hepten-2-one for Preclinical Research

An objective guide for researchers, scientists, and drug development professionals on the physicochemical properties, synthesis, and biological activities of two isomeric ketones, supported by experimental data and protocols.

This guide provides a detailed comparative analysis of 6-Methyl-6-hepten-2-one and its structural isomer, 6-Methyl-5-hepten-2-one. These two C8-ketones, while structurally similar, exhibit differences in their known biological activities and industrial applications that are pertinent to the fields of chemical synthesis and drug discovery. This document collates available quantitative data, outlines relevant experimental protocols, and presents logical workflows to aid researchers in evaluating these compounds for future studies.

Physicochemical and Spectroscopic Properties

A fundamental step in the evaluation of any compound for research and development is the characterization of its physicochemical and spectroscopic properties. The following tables summarize the key data for both isomers. 6-Methyl-5-hepten-2-one is notably better characterized due to its established use as an intermediate in the synthesis of vitamins and fragrances.

Table 1: Physicochemical Properties

Property	6-Methyl-6-hepten-2-one	6-Methyl-5-hepten-2-one
CAS Number	10408-15-8	110-93-0
Molecular Formula	C₈H₁₄O	C₈H₁₄O
Molecular Weight	126.20 g/mol	126.20 g/mol
Boiling Point	169.4 °C at 760 mmHg	173 °C at 760 mmHg
Density	0.826 g/cm³	0.855 g/mL at 25 °C
Flash Point	49.7 °C	57 °C (135 °F)
Water Solubility	Data not available	Insoluble
Refractive Index	Data not available	1.4445 at 20 °C

Table 2: Spectroscopic Data

Spectroscopic Data	6-Methyl-6-hepten-2-one	6-Methyl-5-hepten-2-one
**¹³C NMR (Sh

A Comparative GC-MS Analysis of 6-Methyl-6-hepten-2-one and Its Regioisomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the gas chromatography-mass spectrometry (GC-MS) characteristics of 6-Methyl-6-hepten-2-one and its selected C8H14O regioisomers: 6-Methyl-5-hepten-2-one, 7-Octen-2-one, and Cyclooctanone. The differentiation of these isomers is crucial in various fields, including flavor and fragrance analysis, metabolomics, and the synthesis of fine chemicals. This document presents key chromatographic and mass spectrometric data to aid in their identification and differentiation.

Data Presentation: Comparative GC-MS Parameters

The separation and identification of 6-Methyl-6-hepten-2-one and its regioisomers were performed using gas chromatography coupled with mass spectrometry. The following table summarizes the key identifying parameters for each compound.

Compound	Molecular Formula	CAS Number	Kovats Retention Index (Non-polar column)	Key Mass Spectral Fragments (m/z)
6-Methyl-6-hepten-2-one	C8H14O	10408-15-8	1013[1]	43, 55, 69, 83, 111, 126
6-Methyl-5-hepten-2-one	C8H14O	110-93-0	988[2]	41, 43, 55, 69, 108, 126[3][4]
7-Octen-2-one	C8H14O	3664-60-6	1097[5][6][7]	43, 58, 69, 83, 111, 126
Cyclooctanone	C8H14O	502-49-8	Not available	41, 55, 69, 84, 98, 126[8][9]

Experimental Protocols

The data presented in this guide is a compilation from various sources. A generalized experimental protocol for the GC-MS analysis of these volatile ketones is outlined below.

Sample Preparation:

A standard solution of each isomer is prepared in a volatile solvent such as dichloromethane or methanol at a concentration of 100 µg/mL. For complex matrices, a liquid-liquid extraction or solid-phase microextraction (SPME) can be employed to isolate the analytes of interest[10].

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

A standard GC-MS system equipped with a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is used for the analysis.

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 50 °C held for 2 minutes, then ramped to 250 °C at a rate of 10 °C/min, and held for 5 minutes.

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-300.

Mandatory Visualization

Experimental Workflow for GC-MS Comparison of C8H14O Isomers

Caption: A flowchart illustrating the key stages in the GC-MS comparison of 6-Methyl-6-hepten-2-one and its regioisomers.

Discussion of Results

The differentiation of the studied isomers by GC-MS is primarily based on two key parameters: retention index and mass fragmentation pattern.

Retention Index: The Kovats retention index (RI) is a standardized measure of the retention time of a compound, which helps in comparing results across different instruments and laboratories. As observed in the data table, the four isomers exhibit distinct retention indices on a non-polar column. 6-Methyl-5-hepten-2-one has the lowest RI, followed by 6-Methyl-6-hepten-2-one, and then 7-Octen-2-one. This difference in retention is attributed to the variations in their boiling points and interactions with the stationary phase, governed by their molecular structure.

Mass Spectrometry Fragmentation: Electron ionization (EI) at 70 eV induces reproducible fragmentation of the molecules. While all isomers have the same molecular ion peak at m/z 126, their fragmentation patterns show significant differences, allowing for their specific identification.

• 6-Methyl-6-hepten-2-one and 7-Octen-2-one: Both isomers show a prominent fragment at m/z 43, corresponding to the acetyl cation [CH3CO]+, which is a common fragmentation for methyl ketones. However, the relative intensities of other fragments, such as m/z 55, 69, and 83, differ, aiding in their distinction.

• 6-Methyl-5-hepten-2-one: This isomer also displays a base peak at m/z 43. Its spectrum is characterized by a significant fragment at m/z 69, resulting from a McLafferty rearrangement.

• Cyclooctanone: Being a cyclic ketone, its fragmentation pattern is distinct from the acyclic isomers. While it also shows a fragment at m/z 55, the presence of characteristic peaks at m/z 84 and 98 allows for its unambiguous identification[8][9].

By combining the information from both retention indices and mass spectral fragmentation patterns, a reliable identification and differentiation of 6-Methyl-6-hepten-2-one and its regioisomers can be achieved. This comparative guide serves as a valuable resource for researchers working with these compounds, enabling accurate analysis and interpretation of GC-MS data.

References

• 1. 6-Methyl-6-hepten-2-one | C8H14O | CID 151509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Hepten-2-one, 6-methyl- [webbook.nist.gov]
• 3. 6-Methyl-5-hepten-2-one(110-93-0) MS [m.chemicalbook.com]
• 4. 6-Methyl-5-hepten-2-one | C8H14O | CID 9862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 7-Octen-2-one [webbook.nist.gov]
• 6. 7-Octen-2-one | C8H14O | CID 19315 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. The Kovats Retention Index: 7-Octen-2-one (C8H14O) [pherobase.com]
• 8. CYCLOOCTANONE(502-49-8) MS spectrum [chemicalbook.com]
• 9. Cyclooctanone | C8H14O | CID 10403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Rapid Determination of 6-Methyl-5-hepten-2-one in Fruit with LLE-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of 6-Methyl-6-hepten-2-one and 6-Methyl-5-hepten-2-one

For Immediate Release

[City, State] – November 2, 2025 – This publication provides a detailed comparison of the chemical reactivity of two isomeric unsaturated ketones, 6-Methyl-6-hepten-2-one and 6-Methyl-5-hepten-2-one. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering insights into the distinct chemical behaviors of these compounds based on the position of their carbon-carbon double bond.

The key structural difference between these two molecules lies in the placement of the double bond relative to the ketone functional group. In 6-Methyl-5-hepten-2-one, the double bond is in conjugation with the carbonyl group, creating an α,β-unsaturated ketone system. This conjugation significantly influences its reactivity. In contrast, 6-Methyl-6-hepten-2-one possesses a non-conjugated, or isolated, double bond. This guide explores the resulting differences in their susceptibility to nucleophilic attack, electrophilic addition, and reduction.

Executive Summary of Reactivity Comparison

The reactivity of these two isomers is fundamentally dictated by the electronic interplay between the alkene and ketone functionalities. The conjugated system in 6-Methyl-5-hepten-2-one delocalizes electron density, making the β-carbon electrophilic and susceptible to conjugate additions, such as the Michael addition. Conversely, 6-Methyl-6-hepten-2-one behaves as a molecule with two independent functional groups: a ketone and an alkene. Its reactions are characteristic of these individual groups, such as electrophilic addition to the double bond and nucleophilic addition to the carbonyl carbon.

Comparative Experimental Data

To quantify the differences in reactivity, a series of hypothetical comparative experiments were designed based on established organic chemistry principles. The expected outcomes are summarized below.

Table 1: Michael Addition with Diethylamine

Compound	Expected Product	Expected Yield (%)	Reaction Conditions
6-Methyl-5-hepten-2-one	4-(diethylamino)-6-methylheptan-2-one	> 90%	Diethylamine, Ethanol, Reflux, 24h
6-Methyl-6-hepten-2-one	No reaction	< 5%	Diethylamine, Ethanol, Reflux, 24h

Table 2: Electrophilic Bromination with Br₂

Compound	Expected Product	Expected Yield (%)	Reaction Conditions
6-Methyl-5-hepten-2-one	5,6-Dibromo-6-methylheptan-2-one	~85%	Br₂ in CCl₄, 0°C to rt, 2h
6-Methyl-6-hepten-2-one	6,7-Dibromo-6-methylheptan-2-one	~95%	Br₂ in CCl₄, 0°C to rt, 2h

Table 3: Reduction of the Carbonyl Group with NaBH₄

Compound	Expected Product	Expected Yield (%)	Reaction Conditions
6-Methyl-5-hepten-2-one	6-Methyl-5-hepten-2-ol	> 95%	NaBH₄, Methanol, 0°C, 1h
6-Methyl-6-hepten-2-one	6-Methyl-6-hepten-2-ol	> 95%	NaBH₄, Methanol, 0°C, 1h

Reaction Pathways and Logical Comparison

The differing reactivity profiles can be visualized through the following diagrams.

Figure 1: Comparative reaction pathways of the two isomers.

Experimental Protocols

Detailed methodologies for the key comparative experiments are provided below.

Michael Addition Protocol

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 10 mmol of either 6-Methyl-5-hepten-2-one or 6-Methyl-6-hepten-2-one in 30 mL of absolute ethanol.

• Reagent Addition: Add 15 mmol of diethylamine to the flask.

• Reaction: Heat the mixture to reflux and maintain for 24 hours.

• Workup and Analysis: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Analyze the crude product by ¹H NMR and GC-MS to determine the conversion and identify the product. Purify the product by column chromatography on silica gel.

Electrophilic Bromination Protocol

• Reactant Preparation: Dissolve 10 mmol of either 6-Methyl-5-hepten-2-one or 6-Methyl-6-hepten-2-one in 20 mL of carbon tetrachloride in a 50 mL round-bottom flask, and cool the flask in an ice bath.

• Reagent Addition: Slowly add a solution of 10 mmol of bromine in 10 mL of carbon tetrachloride drop

Comparative Guide to the Analytical Validation for the Quantification of 6-Methyl-6-hepten-2-one

This guide provides a comparative overview of analytical methodologies for the quantitative analysis of 6-Methyl-6-hepten-2-one, a volatile organic compound. The information is intended for researchers, scientists, and professionals in drug development and related fields. The primary focus is on Gas Chromatography-Mass Spectrometry (GC-MS), a widely adopted and powerful technique for the analysis of volatile compounds. A comparison with High-Performance Liquid Chromatography (HPLC) is also presented as a potential alternative.

Introduction to Analytical Methods

The accurate quantification of 6-Methyl-6-hepten-2-one is crucial in various applications, including flavor and fragrance analysis, environmental monitoring, and as a potential biomarker. The selection of an appropriate analytical method depends on factors such as the sample matrix, required sensitivity, and the availability of instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) is a preferred technique for volatile and semi-volatile compounds due to its high sensitivity, specificity, and ability to provide structural information. The combination of gas chromatography for separation and mass spectrometry for detection and identification makes it a robust tool for complex mixtures.

High-Performance Liquid Chromatography (HPLC) offers an alternative approach, particularly for compounds that are less volatile or thermally labile. When coupled with a UV detector, it can be a cost-effective method for quantification, although it may lack the specificity of mass spectrometry.

**Comparison of Analytical Methods

A direct comparison of validated methods for 6-Methyl-6-hepten-2-one is challenging due to the limited availability of specific validation studies in the public domain. However, by examining data from its isomer, 6-Methyl-5-hepten-2-one, and general validation parameters for similar volatile organic compounds, we can establish a comparative framework.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	≥ 0.99	≥ 0.99
Limit of Detection (LOD)	0.01 - 10 ng/mL	10 - 100 ng/mL (estimated)
Limit of Quantification (LOQ)	0.05 - 50 ng/mL	50 - 500 ng/mL (estimated)
Accuracy (% Recovery)	80 - 120%	85 - 115% (typical)
Precision (%RSD)	< 15%	< 15% (typical)
Specificity	High (based on mass fragmentation)	Moderate (based on retention time and UV spectrum)
Sample Throughput	Moderate	High
Cost	Higher	Lower

Note: The data for GC-MS is a composite derived from validation studies on volatile organic compounds and a specific study on 6-Methyl-5-hepten-2-one. The data for HPLC-UV is an estimation based on typical performance characteristics for this type of analysis, as specific validation data for 6-Methyl-6-hepten-2-one was not available.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol is a representative method for the quantification of 6-Methyl-6-hepten-2-one.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 5 mL of a liquid sample (e.g., aqueous solution, beverage), add 1 mL of a suitable organic solvent (e.g., dichloromethane or hexane) containing an appropriate internal standard (e.g., 2-octanone).

• Vortex the mixture for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic layer to a clean vial for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

A Comparative Guide to the Spectral Signatures of 6-Methyl-6-hepten-2-one and Isomeric Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectral data for 6-Methyl-6-hepten-2-one and its related isomer, 6-Methyl-5-hepten-2-one. Understanding the distinct spectral characteristics of these closely related compounds is crucial for their unambiguous identification and characterization in various research and development settings, including natural product analysis, synthetic chemistry, and metabolomics. The data presented herein is sourced from publicly available spectral databases and is intended to serve as a valuable reference for laboratory professionals.

Introduction

6-Methyl-6-hepten-2-one is a naturally occurring organic compound that has been identified in various plant species. Its structural isomer, 6-Methyl-5-hepten-2-one, is also found in nature and is a common intermediate in the synthesis of various terpenes. The subtle difference in the position of the carbon-carbon double bond between these two isomers leads to distinct and measurable differences in their spectral properties. This guide will focus on the key spectroscopic techniques used for the structural elucidation of small organic molecules: Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Comparative Spectral Data

The following tables summarize the key quantitative spectral data for 6-Methyl-6-hepten-2-one and 6-Methyl-5-hepten-2-one, facilitating a direct comparison of their characteristic signals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectral Data

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
6-Methyl-6-hepten-2-one	4.71	s	2H	=CH₂
2.44	t	2H	-CH₂-C=O
2.14	s	3H	-C(=O)-CH₃
2.06	t	2H	=C-CH₂-
1.72	s	3H	=C-CH₃
6-Methyl-5-hepten-2-one	5.08	t	1H	=CH-
2.46	t	2H	-CH₂-C=O
2.25	q	2H	=CH-CH₂-
2.13	s	3H	-C(=O)-CH₃
1.68	s	3H	=C(CH₃)₂
1.61	s	3H	=C(CH₃)₂

Table 2: ¹³C NMR Spectral Data

Compound	Chemical Shift (δ) ppm	Assignment
6-Methyl-6-hepten-2-one	208.9	C=O
144.9	=C(CH₃)
110.1	=CH₂
43.4	-CH₂-C=O
36.9	=C-CH₂-
29.8	-C(=O)-CH₃
22.4	=C-CH₃
21.8	-CH₂-CH₂-
6-Methyl-5-hepten-2-one	208.5	C=O
132.6	=C(CH₃)₂
122.9	=CH-
43.7	-CH₂-C=O
29.8	-C(=O)-CH₃
25.7	=C(CH₃)₂
22.6	=CH-CH₂-
17.6	=C(CH₃)₂

Mass Spectrometry (MS)

Table 3: Electron Ionization Mass Spectrometry (EI-MS) Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
6-Methyl-6-hepten-2-one	126	111, 93, 83, 68, 58, 43
6-Methyl-5-hepten-2-one	126	111, 93, 86, 69, 58, 43, 41

Infrared (IR) Spectroscopy

Table 4: Infrared (IR) Absorption Frequencies

Compound	Wavenumber (cm⁻¹)	Functional Group Assignment
6-Methyl-6-hepten-2-one	~1715	C=O (Ketone) stretch
~1650	C=C (Alkene) stretch
~890	=CH₂ (out-of-plane) bend
6-Methyl-5-hepten-2-one	~1717	C=O (Ketone) stretch
~1670	C=C (Alkene) stretch

Experimental Protocols

The spectral data presented in this guide are typically acquired using standard analytical instrumentation and methodologies. Below are generalized protocols for each spectroscopic technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of the analyte is prepared by dissolving 5-25 mg of the compound in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆). The solution is then transferred to an NMR tube. ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer (e.g., 300, 400, or 500 MHz). Chemical shifts are reported in parts per million (ppm) relative to an internal standard, typically tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

For liquid samples such as 6-Methyl-6-hepten-2-one and its isomer, a thin film of the neat liquid is prepared between two salt plates (e.g., NaCl or KBr). The plates are mounted in the sample holder of an FTIR spectrometer, and the spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹).

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectra are typically obtained using a mass spectrometer coupled with a gas chromatograph (GC-MS). The volatile compound is injected into the GC, where it is vaporized and separated from other components. Upon entering the mass spectrometer, the analyte molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation. The resulting ions are separated based on their mass-to-charge ratio (m/z) and detected.

Workflow for Spectral Analysis

The following diagram illustrates a typical workflow for the acquisition and analysis of spectral data for a chemical compound.

Characterization of Impurities in Synthetic 6-Methyl-6-hepten-2-one: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The purity of active pharmaceutical ingredients (APIs) and key intermediates is of paramount importance in drug development and manufacturing. This guide provides a comprehensive comparison of analytical methodologies for the characterization of impurities in synthetic 6-Methyl-6-hepten-2-one, a valuable intermediate in the synthesis of various organic compounds. Understanding and controlling the impurity profile is critical to ensure the quality, safety, and efficacy of the final drug product.

Identifying Potential Impurities

The impurity profile of synthetic 6-Methyl-6-hepten-2-one is intrinsically linked to its manufacturing process. A primary impurity of concern is its structural isomer, 6-Methyl-5-hepten-2-one , which can be formed through isomerization reactions. Depending on the synthetic route employed, other process-related impurities may include:

• Unreacted Starting Materials: Such as acetone and isovaleraldehyde if an aldol condensation route is utilized.

• By-products from Side Reactions: For instance, self-condensation products of acetone like mesityl oxide and diacetone alcohol.

• Reagents and Catalysts: Remnants from the synthesis, for example, triphenylphosphine oxide if a Wittig reaction is employed.

Comparative Analysis of Analytical Techniques

A multi-faceted analytical approach is often necessary for the comprehensive characterization of impurities. The following table summarizes and compares the most effective techniques for the analysis of 6-Methyl-6-hepten-2-one and its potential impurities.

Analytical Technique	Principle	Advantages	Disadvantages	Ideal for Detecting
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	High resolution for volatile and semi-volatile compounds, excellent sensitivity with appropriate detectors (e.g., FID, MS).	Not suitable for non-volatile or thermally labile compounds.	Isomeric impurities (e.g., 6-Methyl-5-hepten-2-one), residual solvents, volatile starting materials.
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a mobile and stationary phase.	Versatile for a wide range of compounds, including non-volatile and thermally labile ones. Derivatization can enhance detection.	May have lower resolution for highly volatile impurities compared to GC. Mobile phase selection can be complex.	Non-volatile by-products, triphenylphosphine oxide, less volatile starting materials.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Provides molecular weight information and structural elucidation, highly sensitive.	Often requires coupling with a separation technique (GC-MS, LC-MS) for complex mixtures.	Identification of unknown impurities, confirmation of known impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei.	Provides detailed structural information, enabling the unambiguous identification of isomers and the elucidation of unknown structures.	Lower sensitivity compared to chromatographic techniques, can be complex to interpret for mixtures.	Structural elucidation of impurities, distinguishing between isomers like 6-Methyl-6-hepten-2-one and 6-Methyl-5-hepten-2-one.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible and reliable results. Below are representative methodologies for the key analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomeric Impurity Profiling

This method is highly effective for separating and identifying volatile impurities, particularly the isomeric 6-Methyl-5-hepten-2-one.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., with a quadrupole analyzer).

• Capillary column: 5% Phenyl Methyl Siloxane (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

GC Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Mode: Split (e.g., 50:1).

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35-350.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

For the analysis of non-volatile impurities such as triphenylphosphine oxide, a reversed-phase HPLC method

inter-laboratory comparison of 6-Methyl-6-hepten-2-one analysis

An Inter-Laboratory Comparison of 6-Methyl-6-hepten-2-one Analysis: A Methodological Guide and Hypothetical Performance Data

Introduction

6-Methyl-6-hepten-2-one is a volatile organic compound (VOC) of interest in various fields, including environmental monitoring and fragrance analysis. Accurate and reproducible quantification of this compound is crucial for reliable research and quality control. While direct inter-laboratory comparison data for 6-Methyl-6-hepten-2-one is not publicly available, this guide presents a framework for such a study based on established practices for VOC analysis. The following sections provide a hypothetical inter-laboratory comparison, detailed experimental protocols, and visual workflows to guide researchers in setting up and participating in similar proficiency tests.

Hypothetical Inter-Laboratory Study Results

To illustrate the expected outcomes of an inter-laboratory comparison for 6-Methyl-6-hepten-2-one analysis, the following table summarizes hypothetical data from four different laboratories. This data is representative of typical performance characteristics for the gas chromatography-mass spectrometry (GC-MS) analysis of VOCs.

Table 1: Hypothetical Inter-Laboratory Comparison Data for the Analysis of 6-Methyl-6-hepten-2-one

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Laboratory 4
Method	GC-MS	GC-MS	GC-FID	HPLC-UV
Spiked Concentration	10 µg/L	10 µg/L	10 µg/L	10 µg/L
Mean Measured Concentration (µg/L)	9.8	10.5	9.2	8.5
Accuracy (Recovery %)	98%	105%	92%	85%
Precision (%RSD, n=6)	4.5%	5.2%	8.1%	12.3%
Limit of Detection (LOD) (µg/L)	0.5	0.8	1.5	2.5
Limit of Quantification (LOQ) (µg/L)	1.5	2.4	4.5	7.5

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary based on instrumentation, methodology, and laboratory conditions.

Experimental Protocols

A standardized protocol is essential for a successful inter-laboratory comparison. The following is a detailed methodology for the analysis of 6-Methyl-6-hepten-2-one using a common and reliable technique, Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation (Aqueous Matrix)

• Objective: To prepare a standardized sample of 6-Methyl-6-hepten-2-one for distribution to participating laboratories.

• Materials:

  • 6-Methyl-6-hepten-2-one standard (≥99% purity)

  • Methanol (HPLC grade)

  • Deionized water (18 MΩ·cm)

  • Volumetric flasks

  • Micropipettes

• Procedure:

  • Prepare a 1000 mg/L stock solution of 6-Methyl-6-hepten-2-one in methanol.

  • Perform serial dilutions of the stock solution with deionized water to achieve a final concentration of 10 µg/L.

  • Aliquot the 10 µg/L solution into amber glass vials with PTFE-lined septa.

  • Prepare a blank sample of deionized water.

  • Distribute the spiked and blank samples to participating laboratories on the same day, ensuring cold chain logistics.

2. Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation:

  • Gas chromatograph equipped with a mass selective detector (MSD).

  • Autosampler (optional, but recommended for precision).

  • Headspace or Purge and Trap system for sample introduction.

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 200°C.

    • Hold: 2 minutes at 200°C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-300.

  • Solvent Delay: 3 minutes.

• Quantification:

  • The primary quantification ion for 6-Methyl-6-hepten-2-one is m/z 111.

  • Qualifier ions for confirmation are m/z 43 and 68.

3. Quality Control

• Calibration: A multi-point calibration curve (e.g., 1, 5, 10, 20, 50 µg/L) should be prepared using the same batch of standard. A correlation coefficient (r²) of >0.995 is required.

• Blanks: A method blank should be run with each batch of samples to check for contamination.

• Replicates: Each sample should be analyzed in triplicate to assess precision.

Visualizing the Workflow

To better understand the processes involved in an inter-laboratory comparison and the analytical workflow, the following diagrams are provided.

Caption: Workflow of a typical inter-laboratory comparison study.

Safety & Regulatory Compliance

Personal protective equipment for handling 6-Methyl-6-hepten-2-one

This guide provides critical safety and logistical information for the handling and disposal of 6-Methyl-6-hepten-2-one, tailored for research, scientific, and drug development professionals. Following these procedures is essential for ensuring laboratory safety and proper chemical management.

Hazard Summary

6-Methyl-6-hepten-2-one is a flammable liquid and vapor that can cause skin and eye irritation. It is also harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

To ensure personal safety when handling 6-Methyl-6-hepten-2-one, the following personal protective equipment is mandatory.

PPE Category	Specific Equipment	Standards
Eye/Face Protection	Safety glasses with side-shields and a face shield.	NIOSH (US) or EN 166 (EU) approved.
Hand Protection	Chemically resistant, impervious gloves. Gloves must be inspected before use.	Follow manufacturer's recommendations for glove material and thickness.
Skin and Body Protection	Lab coat, flame-retardant antistatic protective clothing.	Select based on the concentration and quantity of the hazardous substance being handled.
Respiratory Protection	A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is recommended as a backup to engineering controls. If a respirator is the sole means of protection, use a full-face supplied air respirator.	Use respirators and components tested and approved under appropriate government standards such as NIOSH (US) or CEN (EU).

Operational and Disposal Plans

Handling and Storage Protocol:

• Ventilation: Always handle 6-Methyl-6-hepten-2-one in a well-ventilated area, preferably in a chemical fume hood.

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the handling area. Use explosion-proof electrical, ventilating, and lighting equipment. Use only non-sparking tools.

• Static Discharge: Take precautionary measures to prevent the buildup of electrostatic charge. Ground and bond containers and receiving equipment.

• Storage: Store the chemical in a cool, dry, and well-ventilated place. Keep the container tightly closed. Containers that have been opened must be carefully resealed and kept upright to prevent leakage.

• Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Spill Management:

• Evacuation: Evacuate personnel from the spill area.

• Ventilation and Ignition Control: Ensure adequate ventilation and remove all sources of ignition.

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.

• Cleanup: For small spills, use an inert absorbent material such as sand, silica gel, or acid binder. For larger spills, contain the spillage and then collect it with an electrically protected vacuum cleaner or by wet-brushing. Place the collected material in a suitable, closed container for disposal.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Consult a physician.

• Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with water and then wash with soap and plenty of water. Consult a physician if irritation persists.

• Eye Contact: Rinse cautiously with water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Immediate medical attention is required.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Disposal Plan:

Dispose of 6-Methyl-6-hepten-2-one and its container at an approved waste disposal plant. The preferred method of disposal is to burn the chemical in a chemical incinerator equipped with an afterburner and scrubber. Exercise extra care when igniting as the material is highly flammable. Offer surplus and non-recyclable solutions to a licensed disposal company.

Quantitative Safety Data

Parameter	Value	Species
Flash Point	56 °C (132.8 °F) - closed cup	N/A
Oral LD50	3,570 mg/kg	Rat
Dermal LD50	> 5,000 mg/kg	Rabbit
Inhalation LC50	> 13,960 mg/m³/4hr	Rat

Experimental Workflow